(3,6-Difluoro-2-methoxyphenyl)methanol

• CAS: 1261746-67-1

Core Science & Biosynthesis

The Critical Impact of Fluorination and Methoxy Substitution on the Electronic Properties of Benzyl Alcohols: A Technical Guide for Drug Development

Abstract

In the landscape of modern medicinal chemistry, the strategic modification of molecular scaffolds to fine-tune their electronic properties is a cornerstone of rational drug design. Among the vast arsenal of chemical modifications, the introduction of fluorine and methoxy groups onto aromatic rings stands out for its profound and often synergistic effects. This technical guide provides an in-depth exploration of the electronic properties of fluorinated methoxybenzyl alcohols, a class of compounds with increasing significance in pharmaceutical research and development. We will dissect the fundamental principles governing the electronic influence of these substituents, detail experimental and computational methodologies for their characterization, and provide insights into how these properties can be harnessed to optimize drug candidates. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this critical chemical space.

Introduction: The Strategic Value of Fluorine and Methoxy Groups in Drug Design

The incorporation of fluorine and methoxy functionalities into drug candidates is a widely employed strategy to modulate a molecule's physicochemical and pharmacokinetic properties.[1][2][3][4] Fluorine, the most electronegative element, exerts a powerful inductive electron-withdrawing effect, which can significantly alter the acidity (pKa) of nearby functional groups, enhance metabolic stability by blocking sites of oxidation, and improve membrane permeability.[2][4][5] The introduction of carbon-fluorine bonds can profoundly influence the chemical and physical properties of organic compounds compared to their non-fluorinated analogues.[6]

The methoxy group, in contrast, presents a more nuanced electronic profile. While the oxygen atom is highly electronegative and exerts an inductive electron-withdrawing effect, its lone pairs can participate in resonance, donating electron density to the aromatic ring, particularly at the ortho and para positions.[7][8][9] This dual nature allows for fine-tuning of the electronic environment of the benzyl alcohol moiety.

The combination of these two substituents on a benzyl alcohol scaffold creates a rich chemical space for medicinal chemists to explore. By strategically varying the position and number of fluorine atoms and the placement of the methoxy group, it is possible to precisely modulate the electronic properties of the benzylic alcohol, thereby influencing its reactivity, hydrogen bonding capacity, and ultimately, its biological activity.[1][10] This guide will delve into the core principles that govern these electronic alterations and provide practical methodologies for their assessment.

Fundamental Electronic Effects of Fluorine and Methoxy Substituents

To understand the electronic properties of fluorinated methoxybenzyl alcohols, it is essential to grasp the fundamental electronic effects of each substituent in isolation and in concert.

The Inductive and Resonance Effects of the Methoxy Group

The methoxy group (-OCH3) influences the electronic distribution of an aromatic ring through two primary mechanisms:

• Inductive Effect (-I): Due to the high electronegativity of the oxygen atom, the methoxy group withdraws electron density from the aromatic ring through the sigma (σ) bond framework.[7][8] This effect is distance-dependent and deactivates the ring towards electrophilic attack, particularly at the meta position.[8]

• Resonance Effect (+M or +R): The lone pairs of electrons on the oxygen atom can be delocalized into the aromatic π-system, increasing electron density, especially at the ortho and para positions.[7][9] This electron-donating resonance effect is generally stronger than the inductive effect, making the methoxy group an overall activating group and an ortho, para-director in electrophilic aromatic substitution reactions.[7][11]

The interplay between these two opposing effects is crucial. At the meta position, only the inductive effect is significant, leading to deactivation.[7] At the ortho and para positions, the resonance effect dominates, resulting in activation.[7]

The Potent Inductive Effect of Fluorine

Fluorine's extreme electronegativity results in a strong inductive electron-withdrawing effect (-I). When attached to an aromatic ring, it significantly reduces the electron density of the entire ring system.[5] This has several important consequences:

• Increased Acidity: Fluorination generally increases the acidity of the hydroxyl group in benzyl alcohols.[12][13] The electron-withdrawing fluorine atoms stabilize the resulting alkoxide anion, thus lowering the pKa.

• Modulation of π-Stacking Interactions: The reduced electron density in the aromatic system due to fluorination can weaken π-stacking interactions.[5]

• Altered Reactivity: The overall deactivation of the aromatic ring by fluorine can influence the rates of various chemical reactions.

The position of the fluorine atom is critical. ortho-Fluorination, for instance, has been shown to generally increase the hydrogen-bond acidity of the hydroxyl group in benzyl alcohols.[12][13][14] However, the presence of two ortho-fluorine atoms (o,o'-difluorination) can lead to a decrease in acidity, highlighting the complex interplay of electronic and steric effects.[12][13][14]

Synergistic and Antagonistic Effects

When both fluorine and methoxy groups are present on a benzyl alcohol, their electronic effects can be either synergistic or antagonistic, depending on their relative positions. For example, a para-methoxy group will donate electron density through resonance, while a meta-fluorine atom will withdraw electron density through induction. The net effect on the acidity of the benzylic alcohol will depend on the balance of these opposing forces.

Experimental and Computational Determination of Electronic Properties

A thorough understanding of the electronic properties of fluorinated methoxybenzyl alcohols requires a combination of experimental measurements and computational modeling.

Experimental Protocols

The acid dissociation constant (pKa) is a fundamental measure of the acidity of the hydroxyl group and is highly sensitive to the electronic effects of substituents on the aromatic ring.

Protocol: Spectrophotometric pKa Determination [15]

This method relies on the difference in the UV-Vis absorption spectra of the protonated and deprotonated forms of the alcohol.

• Preparation of Stock Solutions: Prepare a stock solution of the fluorinated methoxybenzyl alcohol in a suitable solvent (e.g., methanol or water). Prepare a series of buffer solutions of known pH values spanning the expected pKa range.

• Sample Preparation: For each pH value, add a small, constant volume of the alcohol stock solution to a cuvette containing the buffer solution. Ensure the final concentration of the alcohol is low enough to obey the Beer-Lambert law.

• Spectrophotometric Measurement: Record the UV-Vis spectrum of each solution over a relevant wavelength range.

• Data Analysis:

  • Identify the wavelength of maximum absorbance for both the acidic (low pH) and basic (high pH) forms of the alcohol.

  • At a wavelength where the absorbance changes significantly with pH, plot absorbance versus pH.

  • The pKa is the pH at which the absorbance is halfway between the minimum and maximum values. Alternatively, more sophisticated data fitting methods can be used.

Causality: The change in the electronic structure upon deprotonation of the hydroxyl group leads to a shift in the UV-Vis absorption spectrum. By monitoring this change as a function of pH, we can directly determine the equilibrium constant for the deprotonation reaction, which is the pKa.

Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy provide valuable insights into the electronic environment of the molecule.

• ¹H and ¹³C NMR Spectroscopy: The chemical shifts of the protons and carbons in the aromatic ring and the benzylic CH₂ group are sensitive to the electron density around them. Electron-withdrawing groups like fluorine will generally cause downfield shifts (higher ppm), while electron-donating groups like methoxy will cause upfield shifts (lower ppm), particularly for the ortho and para positions.[9] The presence of fluorine can also lead to through-bond C-F and H-F coupling, providing further structural information.[16][17]

• ¹⁹F NMR Spectroscopy: This technique is highly sensitive to the local electronic environment of the fluorine atom and can be used to probe changes in electron density and to characterize complex mixtures of fluorinated compounds.[18]

• IR Spectroscopy: The stretching frequency of the O-H bond in the hydroxyl group is influenced by hydrogen bonding and the electronic nature of the aromatic ring. Electron-withdrawing groups tend to increase the O-H stretching frequency.[19]

Protocol: Acquiring ¹H NMR Spectra

• Sample Preparation: Dissolve approximately 5-10 mg of the fluorinated methoxybenzyl alcohol in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer and lock onto the deuterium signal of the solvent. Shim the magnetic field to achieve optimal resolution.

• Data Acquisition: Acquire the ¹H NMR spectrum using standard parameters (e.g., pulse angle, relaxation delay).

• Data Processing: Fourier transform the free induction decay (FID), phase the spectrum, and integrate the signals. Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

Causality: The chemical shift of a nucleus in an NMR spectrum is determined by the local magnetic field it experiences, which is influenced by the surrounding electron density. Changes in the electronic properties of the molecule due to substituents will alter this electron density and thus the observed chemical shifts.

Computational Methods

Computational chemistry provides a powerful tool for predicting and understanding the electronic properties of molecules.

Methodology: Density Functional Theory (DFT) Calculations [20][21]

DFT calculations can be used to predict a variety of properties, including molecular geometries, electronic charge distributions, and pKa values.

Protocol: Computational pKa Prediction [20][21][22]

• Structure Optimization: Build the 3D structures of the protonated (alcohol) and deprotonated (alkoxide) forms of the fluorinated methoxybenzyl alcohol. Optimize their geometries using a suitable DFT functional and basis set (e.g., B3LYP/6-311++G(d,p)).[20][21]

• Solvation Model: Since pKa is a solution-phase property, it is crucial to include the effects of the solvent (typically water). This can be done using a continuum solvation model (e.g., SMD) and by including a few explicit water molecules hydrogen-bonded to the hydroxyl/alkoxide group.[20][21]

• Gibbs Free Energy Calculation: Calculate the Gibbs free energies of the optimized structures in the solvated state.

• pKa Calculation: The pKa can then be calculated from the difference in the Gibbs free energies of the deprotonated and protonated species using the appropriate thermodynamic cycle.

Causality: The pKa is directly related to the change in Gibbs free energy upon deprotonation. By accurately calculating this energy difference using quantum mechanical methods and appropriate solvation models, a reliable prediction of the pKa can be obtained.

Quantitative Analysis: Hammett Plots

Hammett plots are a valuable tool in physical organic chemistry for quantifying the effect of substituents on the reactivity of aromatic compounds.[23][24][25][26] By plotting the logarithm of the rate constant (log k) or equilibrium constant (log K) of a reaction against the Hammett substituent constant (σ), a linear relationship is often observed.

The slope of the Hammett plot, known as the reaction constant (ρ), provides information about the nature of the transition state. A positive ρ value indicates that the reaction is favored by electron-withdrawing groups, while a negative ρ value indicates that it is favored by electron-donating groups.

Workflow for Generating a Hammett Plot

Caption: Workflow for constructing a Hammett plot.

By applying Hammett analysis to reactions involving fluorinated methoxybenzyl alcohols, researchers can gain quantitative insights into how the electronic properties of these compounds influence their reactivity.

Data Summary: Electronic Properties of Representative Fluorinated Methoxybenzyl Alcohols

The following table summarizes the predicted and experimental electronic properties for a selection of fluorinated methoxybenzyl alcohols. This data serves as a guide for understanding the trends in acidity and spectroscopic properties as a function of substituent patterns.

Compound	Substituent Positions	Predicted pKa	¹H NMR (δ, ppm, CDCl₃) - CH₂OH	¹³C NMR (δ, ppm, CDCl₃) - CH₂OH
4-Methoxybenzyl alcohol	4-OCH₃	~15.0[27]	~4.6	~64.8
2-Fluoro-4-methoxybenzyl alcohol	2-F, 4-OCH₃	Lower than 4-methoxybenzyl alcohol	~4.7	~58.9
3-Fluoro-4-methoxybenzyl alcohol	3-F, 4-OCH₃	Lower than 4-methoxybenzyl alcohol	~4.6	~64.5
2,6-Difluoro-4-methoxybenzyl alcohol	2,6-diF, 4-OCH₃	Significantly lower than 4-methoxybenzyl alcohol	~4.8	~53.2
4-Fluoro-3-methoxybenzyl alcohol	4-F, 3-OCH₃	Lower than 3-methoxybenzyl alcohol	~4.6	~64.2

Note: The NMR data are approximate and can vary depending on the specific experimental conditions. The pKa values are also estimates and should be determined experimentally for precise values.

Conclusion and Future Outlook

The electronic properties of fluorinated methoxybenzyl alcohols are a complex interplay of inductive and resonance effects, which can be rationally modulated through strategic placement of these substituents. A comprehensive understanding of these properties, gained through a combination of experimental techniques and computational modeling, is crucial for their effective application in drug discovery. As our ability to synthesize increasingly complex fluorinated molecules grows, so too will the opportunities to leverage their unique electronic characteristics to design safer and more effective therapeutics. The principles and methodologies outlined in this guide provide a solid foundation for researchers to navigate this exciting and promising area of medicinal chemistry.

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Protocols & Analytical Methods

Application Notes and Protocols for Suzuki Cross-Coupling Reactions Utilizing (3,6-Difluoro-2-methoxyphenyl)methanol as a Precursor

Abstract

This technical guide provides detailed protocols and insights for the utilization of (3,6-difluoro-2-methoxyphenyl)methanol as a stable, readily available precursor for Suzuki cross-coupling reactions. The 3,6-difluoro-2-methoxyphenyl moiety is of significant interest in medicinal chemistry and drug development due to the unique electronic properties conferred by the fluorine atoms, which can enhance metabolic stability, binding affinity, and other pharmacokinetic properties.[1] This document outlines a robust, one-pot, two-step procedure for the in situ conversion of the benzylic alcohol to a reactive intermediate, followed by palladium-catalyzed borylation and subsequent Suzuki cross-coupling with an aryl halide. This approach circumvents the need to isolate the often unstable corresponding boronic acid, providing a streamlined and efficient method for the synthesis of complex biaryl structures.

Introduction: The Strategic Importance of Fluorinated Biaryls

The introduction of fluorine into organic molecules is a widely recognized strategy in pharmaceutical research to modulate a compound's physicochemical and biological properties.[1] The 3,6-difluoro-2-methoxyphenyl scaffold, in particular, is a valuable building block for creating novel therapeutics. Biaryl motifs are central to the structure of many active pharmaceutical ingredients (APIs), and the Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry for their construction due to its mild conditions and broad functional group tolerance.[2][3]

However, the direct use of benzylic alcohols like (3,6-difluoro-2-methoxyphenyl)methanol in cross-coupling reactions is not straightforward. While some advanced, deoxygenative coupling methods exist,[4][5][6] a more traditional and widely applicable approach involves the conversion of the alcohol to a more reactive species suitable for the standard Suzuki-Miyaura catalytic cycle.[3] This guide details such a procedure, focusing on a practical and accessible one-pot method.

The Synthetic Challenge and Proposed Solution

The primary challenge in utilizing (3,6-difluoro-2-methoxyphenyl)methanol directly in a Suzuki coupling is that the hydroxyl group is a poor leaving group. The classical Suzuki reaction requires an organoboron species and an organohalide.[3] Our proposed solution is a sequential one-pot process that first activates the alcohol and then converts it into a boronate ester in situ, which then participates in the Suzuki coupling.

This process involves two key stages within a single reaction vessel:

• Activation of the Alcohol : The benzylic alcohol is first converted to a more reactive benzylic halide (e.g., bromide) using a suitable reagent. This transforms the hydroxyl group into a good leaving group for subsequent reactions.

• In Situ Miyaura Borylation and Suzuki Coupling : A palladium catalyst and a diboron reagent are then introduced along with the aryl halide coupling partner and a base. The palladium catalyst facilitates both the formation of a boronate ester from the benzylic halide and the subsequent cross-coupling with the aryl halide.

This one-pot approach offers significant advantages in terms of efficiency, atom economy, and by avoiding the isolation of the potentially unstable (3,6-Difluoro-2-methoxy-phenyl)boronic acid.[7]

Reaction Schematics and Mechanism

The overall transformation can be visualized as a three-part process occurring in a single pot:

Figure 1: Conceptual workflow for the one-pot Suzuki cross-coupling starting from (3,6-Difluoro-2-methoxyphenyl)methanol.

The reaction proceeds through the well-established catalytic cycle of the Suzuki-Miyaura coupling.[3] The key steps are oxidative addition of the aryl halide to the Pd(0) catalyst, followed by transmetalation with the in situ generated boronate ester, and concluding with reductive elimination to yield the final biaryl product and regenerate the Pd(0) catalyst.

Figure 2: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocols

Protocol 4.1: One-Pot Synthesis of 2-((4'-methylbiphenyl-2-yl)methyl)-1,4-difluoro-3-methoxybenzene

This protocol describes a representative one-pot reaction coupling the in situ generated benzyl bromide with 4-bromotoluene.

Materials:

• (3,6-Difluoro-2-methoxyphenyl)methanol

• Phosphorus tribromide (PBr₃) or Thionyl chloride (SOCl₂)

• Bis(pinacolato)diboron (B₂Pin₂)

• 4-Bromotoluene

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Potassium carbonate (K₂CO₃) or Potassium phosphate (K₃PO₄)

• Anhydrous 1,4-Dioxane or Toluene

• Nitrogen or Argon source

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, add (3,6-difluoro-2-methoxyphenyl)methanol (1.0 equiv.).

• Inert Atmosphere: Seal the flask and purge with nitrogen or argon for 10-15 minutes.

• Solvent Addition: Add anhydrous 1,4-dioxane (to make a 0.2 M solution with respect to the starting alcohol).

• Activation Step (Formation of Benzyl Bromide): Cool the solution to 0 °C in an ice bath. Slowly add phosphorus tribromide (0.4 equiv.) dropwise. After the addition, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours. The progress of this step can be monitored by TLC.

• Reagent Addition for Suzuki Coupling: To the same flask, under a positive pressure of inert gas, add bis(pinacolato)diboron (1.1 equiv.), 4-bromotoluene (1.2 equiv.), Pd(dppf)Cl₂ (0.03 equiv.), and potassium carbonate (3.0 equiv.).

• Reaction Conditions: Equip the flask with a reflux condenser under the inert atmosphere. Heat the reaction mixture to 80-90 °C and stir vigorously for 12-24 hours.

• Monitoring the Reaction: The progress of the Suzuki coupling can be monitored by TLC or GC-MS.

• Work-up: After the reaction is complete (as indicated by the consumption of the starting materials), cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Expected Results and Data Presentation

The described protocol is expected to provide the desired biaryl product in good to excellent yields. The purity and identity of the final compound should be confirmed by standard analytical techniques.

Parameter	Expected Outcome
Reaction Yield	60-85% (isolated yield after purification)
Physical Appearance	White to off-white solid or a viscous oil
¹H NMR	Peaks corresponding to both aromatic moieties and the benzylic bridge
¹⁹F NMR	Two distinct signals for the fluorine atoms
¹³C NMR	All expected carbon signals for the product structure
Mass Spectrometry	Molecular ion peak corresponding to the product's mass

Troubleshooting and Key Considerations

• Low Yield of Halogenation: Ensure the starting alcohol is dry and the reaction is performed under strictly anhydrous conditions. The choice of halogenating agent (PBr₃ vs. SOCl₂) may need to be optimized.

• Formation of Homocoupling Byproducts: If significant homocoupling of the aryl halide is observed, consider using a different palladium catalyst or ligand system.[8] Ensure the purity of the diboron reagent.

• Incomplete Reaction: If the reaction stalls, a higher temperature or a more active catalyst system (e.g., using a more electron-rich phosphine ligand) might be necessary. The choice of base can also be critical; K₃PO₄ is often effective in challenging couplings.[8]

• Protodeborylation: The presence of water can lead to the hydrolysis of the boronate ester and subsequent protodeborylation. Maintaining anhydrous conditions is crucial.[9]

Conclusion

The use of (3,6-difluoro-2-methoxyphenyl)methanol as a precursor in Suzuki cross-coupling reactions via a one-pot activation and borylation-coupling sequence represents an efficient and practical strategy for the synthesis of valuable fluorinated biaryl compounds. This method avoids the isolation of potentially unstable intermediates and leverages the stability and ease of handling of the starting alcohol. The protocols and insights provided herein should serve as a valuable resource for researchers in medicinal chemistry and organic synthesis, enabling the streamlined construction of complex molecules for drug discovery and development.

References

• Toupalas, G., Thomann, G., Schlemper, L., Rivero-Crespo, M. A., Schmitt, H. L., & Morandi, B. (2022). Pd-Catalyzed Direct Deoxygenative Arylation of Non-π-Extended Benzyl Alcohols with Boronic Acids via Transient Formation of Non-Innocent Isoureas.
• Chem-Impex. (n.d.). 2,5-Difluoroaniline.
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• Zhang, D., et al. (2017). Palladium-catalyzed C–H activation of anisole with electron-deficient auxiliary ligands: a mechanistic investigation. Organic & Biomolecular Chemistry, 15(31), 6548-6557.
• Gerey, B., et al. (2019). para-Selective C–H Olefination of Aniline Derivatives via Pd/S,O-Ligand Catalysis. Journal of the American Chemical Society, 141(14), 5969-5977.
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• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.
• Itano, W. (2007). Directed (Chelated)
• ChemicalBook. (n.d.). 2,5-Difluoroaniline CAS#: 367-30-6.
• ResearchGate. (2025, August 6). Fluorine in Drug Design: A Case Study with Fluoroanisoles.
• Shang, R., et al. (2019). Nickel-Catalyzed Suzuki-Miyaura Cross-Coupling Reaction of Naphthyl and Quinolyl Alcohols with Boronic Acids. Organic Letters, 21(12), 4656-4660.
• Toupalas, G., et al. (2022). Pd-Catalyzed Direct Deoxygenative Arylation of Non-π-Extended Benzyl Alcohols with Boronic Acids. Research Collection.
• National Center for Biotechnology Information. (n.d.). Palladium-Catalyzed Intramolecular C–H Difluoroalkyation: The Synthesis of Substituted 3,3-Difluoro-2-oxindoles.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• Taylor & Francis Online. (2008, October 4). The role of fluorine in medicinal chemistry.
• National Center for Biotechnology Information. (n.d.). Palladium (II)
• National Center for Biotechnology Information. (2023, May 4).
• TCI Chemicals. (n.d.). Suzuki-Miyaura Cross Coupling Reaction.
• Appchem. (n.d.). (3,6-Difluoro-2-methoxyphenyl)methanol.
• Fluoropharm. (n.d.). 919355-30-9 | (3,6-Difluoro-2-methoxy-phenyl)boronic acid.
• MDPI. (2023, March 15).
• Sciforum. (n.d.).
• Google Patents. (n.d.). CN102731269B - Synthesis method of 4-methoxymethyl-2,3,5,6-tetrafluorobenzyl alcohol.

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Introduction: Navigating the Synthesis of Fluorinated Ester Building Blocks

An Application Guide to the Esterification of (3,6-Difluoro-2-methoxyphenyl)methanol

In contemporary drug discovery and materials science, the strategic incorporation of fluorine atoms into organic molecules is a cornerstone for modulating physicochemical and biological properties. The building block, (3,6-Difluoro-2-methoxyphenyl)methanol, represents a valuable scaffold, combining the metabolic stability offered by fluorination with the synthetic versatility of a primary benzylic alcohol. The conversion of this alcohol to its corresponding esters is a critical transformation for creating prodrugs, tuning lipophilicity, and generating key intermediates for more complex molecular architectures.

However, the esterification of (3,6-Difluoro-2-methoxyphenyl)methanol is not without its challenges. The presence of two ortho-substituents—a methoxy group and a fluorine atom—imparts significant steric hindrance around the reactive hydroxyl group. Furthermore, the electron-withdrawing nature of the fluorine atoms can influence the nucleophilicity of the alcohol. Consequently, classical esterification methods like the Fischer-Speier reaction, which rely on harsh acidic conditions and high temperatures, may prove inefficient or lead to undesirable side products.

This application note serves as a detailed guide for researchers, providing robust and validated protocols for the successful esterification of this sterically hindered and electronically modified alcohol. We will explore three reliable methods: the Steglich esterification, the Mitsunobu reaction, and a classic acylation using acid chlorides. Each protocol is presented with an emphasis on the underlying chemical principles, offering insights into the causality behind experimental choices to ensure reproducible and high-yielding results.

Method 1: Steglich Esterification for Sterically Hindered Substrates

The Steglich esterification is an exceptionally mild and efficient method for forming ester bonds, particularly valuable for substrates that are sensitive to acid or are sterically demanding.[1][2] The reaction utilizes a carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or the more user-friendly water-soluble 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in conjunction with a nucleophilic catalyst, 4-dimethylaminopyridine (DMAP).[3]

Principle of the Method

The reaction proceeds by the activation of the carboxylic acid by the carbodiimide (EDC or DCC) to form a highly reactive O-acylisourea intermediate.[2][4] This intermediate is susceptible to attack by the alcohol. However, for sterically hindered alcohols, this reaction can be slow, allowing for an intramolecular rearrangement to a stable N-acylurea byproduct. DMAP circumvents this issue by rapidly intercepting the O-acylisourea to form a potent N-acylpyridinium salt.[2][5] This "active ester" is highly electrophilic and reacts efficiently with the hindered (3,6-Difluoro-2-methoxyphenyl)methanol to furnish the desired ester.

Simplified logic flow of the Steglich esterification.

Protocol: Steglich Esterification

Reagents & Materials

(3,6-Difluoro-2-methoxyphenyl)methanol

Carboxylic Acid of choice

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC·HCl)

4-Dimethylaminopyridine (DMAP)

Anhydrous Dichloromethane (DCM)

1M Hydrochloric Acid (HCl)

Saturated Aqueous Sodium Bicarbonate (NaHCO₃)

Brine (Saturated Aqueous NaCl)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Standard glassware, magnetic stirrer, ice bath

Step-by-Step Methodology:

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add (3,6-Difluoro-2-methoxyphenyl)methanol (1.0 eq).

• Reagent Addition: Add the desired carboxylic acid (1.2 eq) and a catalytic amount of DMAP (0.1 eq). Dissolve the solids in anhydrous DCM (approx. 0.1 M concentration relative to the alcohol).

• Cooling: Cool the stirred solution to 0 °C using an ice bath.

• Coupling Agent: Add EDC·HCl (1.2 eq) to the reaction mixture in one portion.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.[6] Monitor the reaction's progress by Thin-Layer Chromatography (TLC) or LC-MS.

• Work-up: Upon completion, dilute the reaction mixture with DCM. Wash the organic layer sequentially with 1M HCl (to remove excess DMAP and EDC byproduct), saturated NaHCO₃ solution, and finally with brine.[6]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel to yield the pure ester product.

Method 2: The Mitsunobu Reaction for Mild Ester Synthesis

The Mitsunobu reaction is a powerful and versatile method for converting primary and secondary alcohols into a wide variety of functional groups, including esters.[7] It is renowned for its mild reaction conditions and its stereospecificity, proceeding with a clean inversion of configuration at a chiral alcohol center.[8] While the starting alcohol here is achiral, the reaction's tolerance for sensitive functional groups and its efficacy with hindered alcohols make it an excellent choice.

Principle of the Method

This reaction is a dehydrative condensation driven by a redox process.[9] Triphenylphosphine (PPh₃) and an azodicarboxylate, typically diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD), are the key reagents. PPh₃ first reacts with DEAD to form a betaine intermediate.[10] This highly reactive species activates the alcohol by forming an oxyphosphonium salt, which is an excellent leaving group. The carboxylate anion, formed by deprotonation of the carboxylic acid, then acts as a nucleophile, displacing the oxyphosphonium group in an Sₙ2 fashion to form the ester.[8]

Experimental workflow for the Mitsunobu reaction.

Protocol: Mitsunobu Reaction

Reagents & Materials

(3,6-Difluoro-2-methoxyphenyl)methanol

Carboxylic Acid of choice

Triphenylphosphine (PPh₃)

Diethyl Azodicarboxylate (DEAD) or Diisopropyl Azodicarboxylate (DIAD)

Anhydrous Tetrahydrofuran (THF)

Standard glassware, magnetic stirrer, ice bath

Step-by-Step Methodology:

• Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve (3,6-Difluoro-2-methoxyphenyl)methanol (1.0 eq), the carboxylic acid (1.2 eq), and PPh₃ (1.2 eq) in anhydrous THF.

• Cooling: Cool the stirred solution to 0 °C in an ice bath.

• Reagent Addition: Slowly add a solution of DEAD or DIAD (1.2 eq) in anhydrous THF dropwise over 10-15 minutes.[7] A color change and/or formation of a precipitate is often observed.

• Reaction: Allow the mixture to slowly warm to room temperature and stir for 4-24 hours. Monitor the reaction's progress by TLC.

• Work-up: Once the reaction is complete, remove the solvent under reduced pressure. The resulting crude material will contain the desired ester, triphenylphosphine oxide (PPh₃=O), and the hydrazine byproduct.

• Purification: Direct purification by column chromatography on silica gel is typically required to separate the ester from the reaction byproducts. The non-polar nature of PPh₃=O can sometimes make purification challenging.

Method 3: Acylation with Acid Chlorides

The reaction between an alcohol and an acyl chloride (or acid chloride) is a fundamental and highly effective method for ester synthesis.[11] This approach is often characterized by fast reaction rates and high yields. Given the high reactivity of the acyl chloride, this method can overcome the steric hindrance of the substrate, although careful control of the reaction conditions is necessary.

Principle of the Method

Acyl chlorides are highly electrophilic at the carbonyl carbon. The lone pair of electrons on the alcohol's oxygen atom acts as a nucleophile, attacking the carbonyl carbon. This addition is followed by the elimination of the chloride ion, forming the ester. The reaction generates hydrogen chloride (HCl) as a stoichiometric byproduct, which must be neutralized by a base (typically a non-nucleophilic amine like pyridine or triethylamine) to prevent unwanted side reactions and drive the reaction to completion.[12]

Protocol: Acylation with Acid Chloride

Reagents & Materials

(3,6-Difluoro-2-methoxyphenyl)methanol

Acyl Chloride of choice

Pyridine or Triethylamine (Et₃N)

Anhydrous Dichloromethane (DCM) or Diethyl Ether

1M Hydrochloric Acid (HCl)

Saturated Aqueous Sodium Bicarbonate (NaHCO₃)

Brine (Saturated Aqueous NaCl)

Anhydrous Magnesium Sulfate (MgSO₄)

Standard glassware, magnetic stirrer, ice bath

Step-by-Step Methodology:

• Setup: To a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, add (3,6-Difluoro-2-methoxyphenyl)methanol (1.0 eq) and dissolve it in anhydrous DCM.

• Base Addition: Add pyridine or triethylamine (1.5 eq) to the solution.

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Acyl Chloride Addition: Add the acyl chloride (1.1 eq) dropwise to the stirred solution. The reaction can be vigorous, so slow addition is crucial.[11]

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor progress by TLC.

• Work-up: Dilute the reaction mixture with DCM. Wash the organic layer sequentially with water, 1M HCl (to remove the amine base), saturated NaHCO₃ (to remove any unreacted acyl chloride and HCl), and brine.

• Drying and Concentration: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product is often of high purity, but can be further purified by column chromatography if necessary.

Comparative Summary of Protocols

Feature	Steglich Esterification	Mitsunobu Reaction	Acylation with Acid Chloride
Conditions	Mild, neutral (0 °C to RT)	Mild, neutral (0 °C to RT)	Can be exothermic, requires base (0 °C to RT)
Key Reagents	EDC or DCC, DMAP	PPh₃, DEAD or DIAD	Acyl Chloride, Pyridine or Et₃N
Advantages	Excellent for hindered substrates; avoids harsh acids/bases; byproducts are often easily removed (especially with EDC).[1][3]	High functional group tolerance; mild conditions; reliable for hindered alcohols.[9][13]	Fast reaction times; high yielding; readily available reagents.
Disadvantages	DCC can be an allergen and its urea byproduct can be difficult to remove; EDC is preferred but more expensive.[5]	Stoichiometric byproducts (PPh₃=O, hydrazine) can complicate purification; requires anhydrous conditions.[10]	Acyl chlorides can be moisture-sensitive; reaction can be vigorous; requires a base to scavenge HCl.[11]
Ideal For	Acid-sensitive or base-sensitive substrates with significant steric hindrance.	Complex molecules with multiple functional groups where mildness is paramount.	Rapid synthesis where the carboxylic acid can be easily converted to the corresponding acyl chloride.

Conclusion

The successful synthesis of esters from (3,6-Difluoro-2-methoxyphenyl)methanol is readily achievable through the selection of an appropriate modern synthetic method. For substrates containing sensitive functional groups or where extreme mildness is required, the Steglich Esterification and Mitsunobu Reaction offer reliable and high-yielding pathways. The Steglich protocol, particularly with the use of water-soluble EDC, often provides a more straightforward purification process. For more rapid and direct conversions where the precursor acid chloride is available, the classic Acylation method remains a powerful and efficient option, provided the reaction is performed with appropriate temperature control. By understanding the principles and practical considerations outlined in this guide, researchers can confidently incorporate this valuable fluorinated building block into their synthetic programs.

References

• Steglich esterification - Grokipedia. (n.d.). Google Cloud.
• Steglich Esterification: Organic Chemistry Study Guide. (2025, August 15). Fiveable.
• 5.2.2 Synthesis of Esters. (n.d.). NPTEL Archive.
• Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. (n.d.). PMC.
• DCID-mediated esterification of carboxylic acids with alcohols under mild conditions. (n.d.). PMC.
• Direct transformation of benzyl esters into esters, amides, and anhydrides using catalytic ferric(iii) chloride under mild conditions. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).
• Mitsunobu reaction. (n.d.). Wikipedia.
• A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. (2021, July 29). Green Chemistry (RSC Publishing). DOI:10.1039/D1GC02251B.
• Steglich Esterification. (n.d.). Organic Chemistry Portal.
• Mechanism of Amine-Catalyzed Ester Formation from an Acid Chloride and Alcohol. (n.d.). The Journal of Organic Chemistry - ACS Publications.
• Mitsunobu Reaction. (n.d.). Organic Chemistry Portal.
• Mitsunobu Reaction. (n.d.). TCI Chemicals.
• esterification - alcohols and carboxylic acids. (n.d.). Chemguide.
• Environmentally benign un-catalyzed esterification of alcohols under solvent-free condition using acetyl chloride. (n.d.). ResearchGate.
• Recent Advances in the Mitsunobu Reaction. (n.d.). Atlanchim Pharma.
• Application Notes and Protocols for the Esterification of 6-Bromo-3-methoxy-2-methylbenzoic Acid. (n.d.). Benchchem.

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Application Note: Chemoselective Catalytic Reduction Strategies for (3,6-Difluoro-2-methoxyphenyl)methanol Preparation

Introduction & Mechanistic Rationale

(3,6-Difluoro-2-methoxyphenyl)methanol (CAS: 1261746-67-1) is a critical fluorinated building block utilized in the synthesis of advanced active pharmaceutical ingredients (APIs), including orexin receptor antagonists and acyclic IKur inhibitors[1]. The upstream synthesis of its precursor, 3,6-difluoro-2-methoxybenzaldehyde, is typically achieved via the directed ortho-lithiation of 2,5-difluoroanisole using sec-butyllithium at cryogenic temperatures, followed by formylation with DMF[1].

The fundamental synthetic challenge in converting this aldehyde to the target benzyl alcohol lies in chemoselectivity . The aromatic ring is highly electron-deficient due to the presence of two fluorine atoms. When subjected to standard catalytic hydrogenation using Palladium on Carbon (Pd/C), the activated C–F bonds readily undergo oxidative addition to the Pd(0) surface, leading to extensive hydrodefluorination (HDF) side reactions[2][3].

To bypass this degradation pathway, this application note details two field-proven, highly chemoselective catalytic reduction methodologies:

• Heterogeneous Hydrogenation via Pt/C: Platinum exhibits a significantly lower propensity for C–F bond activation compared to Palladium, allowing for the selective reduction of the formyl group under mild conditions[4].

• Homogeneous Transfer Hydrogenation (TH) via Ru(II) Catalysis: Utilizing an outer-sphere mechanism, Ruthenium-catalyzed TH specifically targets the carbonyl carbon via hydride transfer from an alcohol donor (e.g., isopropanol), leaving the fluorinated aromatic system completely intact[5][6].

Fig 1. Upstream synthesis and chemoselective reduction workflow.

Quantitative Method Comparison

To illustrate the necessity of catalyst selection, the table below summarizes the reaction profiles of different catalytic systems when applied to 3,6-difluoro-2-methoxybenzaldehyde.

Reduction Method	Catalyst System	Conditions	Conversion	Target Yield	Defluorinated Byproducts
Heterogeneous (Sub-optimal)	10% Pd/C	H₂, MeOH, 25 °C, 1 atm	>99%	~45%	>50% (Extensive HDF)
Heterogeneous (Optimized)	5% Pt/C	H₂, EtOAc, 25 °C, 1 atm	>99%	94%	<2%
Homogeneous Transfer	[Ru(p-cymene)Cl₂]₂	iPrOH, KOtBu, 80 °C	>99%	96%	Not Detected

Experimental Protocols

Protocol A: Heterogeneous Catalytic Hydrogenation using Pt/C

Causality & Design: Ethyl acetate (EtOAc) is selected over methanol as the solvent to prevent the formation of hemiacetals, which can stall the reduction. Pt/C is strictly used instead of Pd/C to suppress the competitive hydrodefluorination pathway[4].

Materials:

• 3,6-Difluoro-2-methoxybenzaldehyde (1.0 equiv, 10 mmol, 1.72 g)

• 5% Pt/C (5 mol% Pt relative to substrate)

• Anhydrous Ethyl Acetate (0.2 M, 50 mL)

• Hydrogen gas (H₂)

Step-by-Step Methodology:

• Preparation: To an oven-dried, 100 mL heavy-walled hydrogenation flask equipped with a magnetic stir bar, add 3,6-difluoro-2-methoxybenzaldehyde (1.72 g) and 50 mL of anhydrous EtOAc.

• Catalyst Addition: Carefully add the 5% Pt/C catalyst. Safety Note: Always add dry carbon-supported catalysts to the solvent under an inert atmosphere to prevent solvent ignition.

• Atmosphere Exchange: Seal the flask with a septum. Purge the vessel by bubbling dry Nitrogen (N₂) through the suspension for 5 minutes. Subsequently, purge the headspace with H₂ gas via a balloon three times (vacuum/H₂ backfill cycles).

• Reaction: Maintain the reaction under 1 atm of H₂ (via a double-layered balloon) and stir vigorously at 25 °C.

• Monitoring (Self-Validation): Monitor the reaction via TLC (Hexanes/EtOAc 3:1). The aldehyde starting material (UV active, stains yellow with 2,4-DNPH) should be fully consumed within 2–4 hours.

• Workup: Once complete, purge the flask thoroughly with N₂ to displace all H₂. Filter the suspension through a tightly packed pad of Celite to remove the Pt/C catalyst. Wash the pad with an additional 20 mL of EtOAc.

• Isolation: Concentrate the filtrate under reduced pressure to yield (3,6-difluoro-2-methoxyphenyl)methanol as a crystalline white solid.

Protocol B: Homogeneous Transfer Hydrogenation (Ru-Catalyzed)

Causality & Design: This protocol utilizes isopropanol as both the solvent and the stoichiometric hydride donor. Potassium tert-butoxide (KOtBu) is required to deprotonate the isopropanol, generating the active ruthenium-isopropoxide intermediate, which undergoes β-hydride elimination to form the active [Ru]-H species[5].

Fig 2. Ru-catalyzed transfer hydrogenation catalytic cycle.

Materials:

• 3,6-Difluoro-2-methoxybenzaldehyde (1.0 equiv, 10 mmol, 1.72 g)

• [Ru(p-cymene)Cl₂]₂ precatalyst (0.5 mol%, 0.05 mmol, 30.6 mg)

• Potassium tert-butoxide (KOtBu) (5 mol%, 0.5 mmol, 56.1 mg)

• Anhydrous Isopropanol (iPrOH) (0.2 M, 50 mL)

Step-by-Step Methodology:

• Degassing: Add 50 mL of anhydrous iPrOH to a 100 mL Schlenk flask. Degas the solvent by sparging with argon for 15 minutes.

• Catalyst Activation: Under a positive flow of argon, add the[Ru(p-cymene)Cl₂]₂ precatalyst and KOtBu to the flask. Stir at room temperature for 10 minutes. Visual Cue: The solution will transition from a dark orange to a distinct yellow color, indicating the formation of the active ruthenium hydride species.

• Substrate Addition: Add the 3,6-difluoro-2-methoxybenzaldehyde in one portion.

• Heating: Equip the flask with a reflux condenser and heat the mixture to 80 °C using an oil bath.

• Monitoring (Self-Validation): The reaction generates acetone as a byproduct. Because the reduction is an equilibrium process (Meerwein-Ponndorf-Verley type), allowing the acetone to vent slightly through the condenser bubbler drives the reaction forward. Monitor via HPLC or GC-MS. The reaction is typically complete within 4–6 hours.

• Workup: Cool the mixture to room temperature and quench with 2 mL of saturated aqueous NH₄Cl to deactivate the catalyst.

• Isolation: Remove the iPrOH under reduced pressure. Partition the resulting residue between Dichloromethane (30 mL) and Water (30 mL). Extract the aqueous layer with Dichloromethane (2 x 15 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to afford the pure (3,6-difluoro-2-methoxyphenyl)methanol.

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• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

purification techniques for (3,6-Difluoro-2-methoxyphenyl)methanol crude mixtures

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals tasked with the isolation and purification of (3,6-Difluoro-2-methoxyphenyl)methanol (CAS: 1261746-67-1) from crude reaction mixtures.

Fluorinated benzyl alcohols present unique chromatographic challenges. The highly electronegative fluorine atoms alter the electron density of the aromatic ring, which in turn impacts the hydrogen-bonding capacity of the benzylic hydroxyl group[1]. This guide synthesizes field-proven methodologies to help you troubleshoot common bottlenecks, ensure high-yield recovery, and achieve >99% purity.

Part 1: Troubleshooting Guides & FAQs

Q1: My crude mixture contains unreacted 3,6-difluoro-2-methoxybenzaldehyde. Why is it difficult to separate, and how do I resolve this?

• Causality: The highly electronegative fluorine atoms at the 3 and 6 positions withdraw electron density from the aromatic ring. This inductive effect slightly compresses the polarity differential between the aldehyde and the alcohol compared to non-fluorinated analogs. However, the benzylic hydroxyl group (-OH) remains a strong hydrogen-bond donor to the silanol groups on the silica stationary phase, whereas the aldehyde is only a weak acceptor.

• Self-Validating Solution: Utilize a step-gradient of Hexane/Ethyl Acetate in normal-phase chromatography. Start at a 9:1 ratio to elute the less polar aldehyde, then increase the polarity to 3:1 to elute the target alcohol[2]. Monitor the fractions via UV absorbance at 254 nm; the fluorinated aromatic ring provides strong UV activity, ensuring you can track the separation in real-time.

Q2: I am detecting closely eluting regioisomeric impurities (e.g., 4,5-difluoro isomers) in my NMR. Flash chromatography isn't separating them. What is the next step?

• Causality: Regioisomers possess nearly identical dipole moments and hydrogen-bonding capacities. Because normal-phase silica gel relies on polar interactions, it is largely ineffective for resolving these subtle structural differences.

• Self-Validating Solution: Switch to Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) utilizing a C18 stationary phase. The C18 matrix differentiates molecules based on minute hydrophobic surface area differences rather than polar interactions. Run an analytical HPLC gradient first to confirm peak resolution before scaling up to preparative HPLC.

Q3: During the initial liquid-liquid extraction (LLE), a persistent emulsion forms. How do I break it and ensure maximum recovery?

• Causality: The synthesis of fluorinated benzyl alcohols often involves the electrolytic or catalytic reduction of benzaldehydes or benzoic acids[3]. Emulsions in the subsequent workup frequently result from partially soluble inorganic salts (e.g., metal complexes from catalysts or hydride reducing agents) that increase aqueous phase viscosity and act as surfactants.

• Self-Validating Solution: Filter the crude biphasic mixture through a pad of Celite to remove insoluble metal salts prior to phase separation. Alternatively, saturate the aqueous layer with NaCl (brine) to increase ionic strength. This forces the organic compound into the organic phase via the salting-out effect, cleanly breaking the emulsion[4].

Part 2: Experimental Protocols

Protocol A: Normal-Phase Flash Column Chromatography

Use this protocol to separate the target alcohol from unreacted starting materials and non-polar byproducts.

• Sample Preparation: Dry-load the crude mixture by dissolving it in a minimal amount of dichloromethane (DCM), adding 5-10 grams of silica gel, and evaporating the solvent under reduced pressure. A tight loading band is critical for resolving closely eluting fluorinated compounds[1].

• Column Packing: Pack a glass column with silica gel (230-400 mesh) using Hexane as the slurry solvent.

• Elution (Step-Gradient):

  • Run 3 column volumes (CV) of 9:1 Hexane/Ethyl Acetate to elute unreacted aldehydes and non-polar impurities[2].

  • Switch to 3:1 Hexane/Ethyl Acetate to elute the (3,6-Difluoro-2-methoxyphenyl)methanol.

• Validation: Spot fractions on a silica TLC plate. Develop in 3:1 Hexane/EtOAc. The target compound will stain strongly with Potassium Permanganate (KMnO₄) due to the oxidizable benzylic alcohol, appearing as a bright yellow spot on a purple background.

Protocol B: Preparative RP-HPLC for High-Purity Isomer Resolution

Use this protocol when >99% purity is required or when regioisomers are present.

• Sample Prep: Dissolve the semi-pure flash chromatography product in a 1:1 mixture of HPLC-grade Water/Acetonitrile. Filter through a 0.22 µm PTFE syringe filter to protect the column.

• Column Selection: C18 Preparative Column (e.g., 250 x 21.2 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: HPLC-grade Water with 0.1% Trifluoroacetic Acid (TFA).

  • Solvent B: HPLC-grade Acetonitrile with 0.1% TFA.

• Gradient Execution: Initiate the run at 30% Solvent B. Ramp to 70% Solvent B over 20 minutes at a flow rate of 15.0 mL/min.

• Validation: Monitor UV absorbance simultaneously at 254 nm and 280 nm. Collect the major peak and lyophilize the fractions to obtain the pure product.

Part 3: Quantitative Data

Table 1: Chromatographic Properties & TLC Validation Data

Compound	Rf Value (Hexane/EtOAc 3:1)	UV Activity (254 nm)	KMnO₄ Stain Result
3,6-Difluoro-2-methoxybenzaldehyde	0.65	Strong	Negative (or faint)
(3,6-Difluoro-2-methoxyphenyl)methanol	0.35	Strong	Positive (Yellow on purple)

| Over-reduced byproduct (Toluene derivative) | 0.85 | Moderate | Negative |

Table 2: RP-HPLC Gradient Method for Regioisomer Resolution

Time (min)	Flow Rate (mL/min)	% Solvent A (H₂O + 0.1% TFA)	% Solvent B (MeCN + 0.1% TFA)
0.0	15.0	70	30
20.0	15.0	30	70
25.0	15.0	5	95

| 30.0 | 15.0 | 70 | 30 |

Part 4: Visualizations

Figure 1: Step-by-step purification workflow for fluorinated benzyl alcohol crude mixtures.

Figure 2: Chromatographic separation logic based on hydrogen bonding differentials.

Part 5: References

• Title: Synthesis and Evaluation of Fluorinated Benzyl Ethers as Alternate Protecting Groups for Enhanced NMR Resolution in Oligosaccharide Source: Universal Wiser Publisher URL: 1

• Title: Supporting Information: Synthesis of Benzyl Alcohols and Cinnamates Source: Wiley-VCH URL: 2

• Title: DE19780906B4 - Process for the preparation of benzonitrile and benzyl alcohol Source: Google Patents URL: 3

• Title: Highly Efficient and Selective Oxidation of Benzyl Alcohol by WO42− Catalyst Immobilized by a Phosphonium-Containing Porous Aromatic Framework Source: MDPI URL: 4

Sources

• 1. wiserpub.com [wiserpub.com]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. DE19780906B4 - Process for the preparation of benzonitrile and benzyl alcohol - Google Patents [patents.google.com]
• 4. Highly Efficient and Selective Oxidation of Benzyl Alcohol by WO42− Catalyst Immobilized by a Phosphonium-Containing Porous Aromatic Framework [mdpi.com]

Technical Support Center: Troubleshooting Defluorination in Reactions with (3,6-Difluoro-2-methoxyphenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for (3,6-Difluoro-2-methoxyphenyl)methanol. This guide is designed to assist you in troubleshooting and preventing unwanted defluorination during your synthetic reactions. As Senior Application Scientists, we have compiled this resource based on established chemical principles, field-proven insights, and a thorough review of the literature to ensure scientific integrity and practical utility.

Introduction: The Challenge of Defluorination

(3,6-Difluoro-2-methoxyphenyl)methanol is a valuable building block in medicinal chemistry and materials science. The presence of two fluorine atoms on the aromatic ring can significantly enhance the metabolic stability, lipophilicity, and binding affinity of target molecules. However, the very properties that make fluorinated compounds desirable can also present synthetic challenges. Unintended loss of one or both fluorine atoms—defluorination—is a potential side reaction that can lead to reduced yields, impure products, and difficulties in purification.

This guide provides a structured approach to understanding the causes of defluorination in reactions involving (3,6-Difluoro-2-methoxyphenyl)methanol and offers practical, evidence-based solutions to mitigate this issue.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

Q1: I am observing a significant amount of a mono-fluorinated byproduct in my reaction. What are the likely causes?

A1: The formation of a mono-fluorinated byproduct suggests that one of the fluorine atoms has been displaced. In the case of (3,6-Difluoro-2-methoxyphenyl)methanol, the fluorine atom at the 6-position (ortho to the methoxy group) is particularly susceptible to nucleophilic attack. This is due to the combined electron-withdrawing inductive effect of the fluorine and oxygen atoms, which activates the ring towards nucleophilic aromatic substitution (SNAr).

Troubleshooting Steps:

• Evaluate Your Nucleophile:

  • High Basicity/Nucleophilicity: Strong, hard nucleophiles (e.g., alkoxides, amides, organolithiums) can directly attack the electron-deficient carbon bearing a fluorine atom.

  • Recommendation: If possible, consider using a softer, less basic nucleophile. Alternatively, the use of a non-nucleophilic base to mediate the reaction can be beneficial.

• Assess Reaction Temperature:

  • High Temperatures: SNAr reactions are often accelerated at elevated temperatures. This can increase the rate of the desired reaction but may also promote undesired defluorination.

  • Recommendation: Attempt the reaction at a lower temperature. Even a modest reduction of 10-20 °C can significantly decrease the rate of defluorination.

• Solvent Choice:

  • Polar Aprotic Solvents: Solvents like DMF, DMSO, and NMP can stabilize the charged intermediate (Meisenheimer complex) in an SNAr reaction, thereby accelerating the substitution.

  • Recommendation: Consider switching to a less polar solvent, such as toluene or THF, which may disfavor the formation of the SNAr intermediate.

Underlying Mechanism: Nucleophilic Aromatic Substitution (SNAr)

The primary pathway for the loss of a fluorine atom in this context is often a nucleophilic aromatic substitution (SNAr) reaction. The electron-withdrawing groups (fluorine and methoxy) on the aromatic ring make it susceptible to attack by nucleophiles. The reaction proceeds through a two-step addition-elimination mechanism, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.

Caption: SNAr mechanism leading to mono-defluorination.

Q2: My reaction involves a strong base, and I am seeing decomposition and multiple unidentified byproducts. Could this be related to defluorination?

A2: Yes, strong bases can induce defluorination through mechanisms other than direct SNAr, particularly through elimination pathways. The benzylic proton of the methanol group can be abstracted by a strong base, and this can initiate a cascade of reactions.

Troubleshooting Steps:

• Choice of Base:

  • Strong, Non-nucleophilic Bases: While intended to be non-nucleophilic, strong bases like LDA or NaH can still promote defluorination, especially at higher temperatures.

  • Recommendation: Opt for a milder, sterically hindered base such as a tertiary amine (e.g., triethylamine, diisopropylethylamine) or an inorganic base like potassium carbonate if the reaction conditions permit.

• Temperature Control:

  • Exothermic Reactions: The reaction of a strong base with the alcohol is often exothermic. Poor temperature control can lead to localized heating, promoting decomposition.

  • Recommendation: Add the base slowly at a low temperature (e.g., 0 °C or -78 °C) and allow the reaction to warm gradually to the desired temperature.

• Protecting Group Strategy:

  • Protecting the Alcohol: The acidic proton of the benzyl alcohol can be a source of complications.

  • Recommendation: Consider protecting the alcohol as a silyl ether (e.g., TBDMS) or a benzyl ether before subjecting the molecule to strongly basic conditions.[1] These protecting groups are generally stable to many basic reagents and can be removed under specific conditions later in the synthesis.

Potential Mechanism: Base-Induced Elimination

Strong bases can abstract a proton from the benzylic alcohol. The resulting alkoxide can potentially participate in an intramolecular reaction or influence the electronic properties of the ring, making it more susceptible to other degradation pathways. While less common for aromatic C-F bonds, elimination pathways can be triggered under harsh basic conditions.

Caption: Potential pathway for base-induced defluorination.

Q3: I am attempting a transition-metal-catalyzed cross-coupling reaction and observing defluorination of my starting material. How can I prevent this?

A3: Transition metal catalysts, particularly those based on palladium, nickel, and copper, can activate C-F bonds, leading to unwanted defluorination. This is more likely to occur under forcing reaction conditions (high temperatures, prolonged reaction times) or with specific ligand/metal combinations.

Troubleshooting Steps:

• Catalyst and Ligand Selection:

  • Highly Active Catalysts: Some catalyst systems are designed for C-F bond activation. Using such a system when targeting another reactive site can lead to competitive defluorination.

  • Recommendation: Screen different catalyst and ligand combinations. For example, if you are using a palladium catalyst, try varying the phosphine ligand from monodentate to bidentate, or change the electronic properties of the ligand. Sometimes, switching to a different metal (e.g., from palladium to copper) can change the selectivity.[2]

• Reaction Temperature and Time:

  • Thermal Activation: Oxidative addition of a C-F bond to a metal center is often the rate-limiting step and can be promoted by heat.

  • Recommendation: Run the reaction at the lowest temperature that still allows for a reasonable conversion of your starting material. Monitor the reaction progress closely and stop it as soon as the starting material is consumed to avoid prolonged exposure to the catalytic system.

• Choice of Base and Additives:

  • Base-Promoted Defluorination: The base used in many cross-coupling reactions can also contribute to defluorination.

  • Recommendation: Screen different bases (e.g., carbonates, phosphates, organic bases) to find one that promotes the desired reaction without causing defluorination.

Illustrative Troubleshooting Workflow for Cross-Coupling Reactions

Caption: Decision tree for troubleshooting defluorination in cross-coupling.

Summary of Key Parameters and Recommendations

Parameter	Potential Issue	Recommended Action
Nucleophile/Base	Strong nucleophiles/bases can promote SNAr or elimination.	Use milder, sterically hindered bases. Consider protecting the alcohol.
Temperature	High temperatures accelerate defluorination.	Conduct reactions at the lowest effective temperature.
Solvent	Polar aprotic solvents can enhance SNAr rates.	Use less polar solvents like toluene or THF.
Catalyst System	Highly active catalysts can activate C-F bonds.	Screen different metal/ligand combinations.
Reaction Time	Prolonged exposure to harsh conditions increases byproduct formation.	Monitor the reaction and work up promptly upon completion.

Concluding Remarks

Troubleshooting defluorination in reactions with (3,6-Difluoro-2-methoxyphenyl)methanol requires a systematic approach that considers the interplay of reagents, reaction conditions, and potential mechanistic pathways. By carefully selecting your reaction parameters and understanding the underlying chemistry, you can minimize unwanted C-F bond cleavage and achieve your desired synthetic outcomes. We encourage you to use this guide as a starting point for your experimental design and optimization.

References

• Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. Journal of the American Chemical Society. [Link]

• Transition-Metal (Cu, Pd, Ni)-Catalyzed Difluoroalkylation via Cross-Coupling with Difluoroalkyl Halides. Accounts of Chemical Research. [Link]

• The Influence of Ortho-Fluorination on the Hydrogen-Bond of Benzyl Alcohols. Longdom Publishing. [Link]

• Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. Molbank. [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

• Advances in Transition Metal (Pd, Ni, Fe)-Catalyzed Cross-Coupling Reactions Using Alkyl-Organometallics as Reaction Partners. Molecules. [Link]

• Transition Metal Catalyzed Hiyama Cross-Coupling: Recent Methodology Developments and Synthetic Applications. Catalysts. [Link]

• Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. Current Organic Chemistry. [Link]

• Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. ChemRxiv. [Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. [Link]

• 1,4-Difluoro-2,5-dimethoxybenzene as a Precursor for Iterative Double Benzyne−Furan Diels−Alder Reactions. Organic Letters. [Link]

• Unexpected Mechanism of Biodegradation and Defluorination of 2,2-Difluoro-1,3-Benzodioxole by Pseudomonas putida F1. Applied and Environmental Microbiology. [Link]

• Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties. Journal of Organic and Pharmaceutical Chemistry. [Link]

• Fluorohydrins and where to find them: recent asymmetric syntheses of β-fluoro alcohols and their derivatives. Organic & Biomolecular Chemistry. [Link]

• Alkylation of 4,4-Dimethyl-3-oxopentanenitrile with Benzyl Alcohol. Organic Syntheses. [Link]

• Benzyl Ethers from Benzyloxypyridinium Triflates. Organic Syntheses. [Link]

• The reaction of fluorine atoms with methanol: yield of CH3O/CH2OH and rate constant of the reactions CH3O + CH3O and CH3O + HO2. Physical Chemistry Chemical Physics. [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Advances in Transition Metal (Pd, Ni, Fe)-Catalyzed Cross-Coupling Reactions Using Alkyl-Organometallics as Reaction Partners - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing HPLC Conditions for (3,6-Difluoro-2-methoxyphenyl)methanol Analysis

Welcome to the technical support center for the analysis of (3,6-Difluoro-2-methoxyphenyl)methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for developing and troubleshooting High-Performance Liquid Chromatography (HPLC) methods for this specific analyte. The content is structured in a question-and-answer format to directly address common challenges and provide scientifically grounded explanations for each recommendation.

Section 1: Understanding the Analyte: Physicochemical Properties

A robust HPLC method begins with a thorough understanding of the analyte's chemical nature. The properties of (3,6-Difluoro-2-methoxyphenyl)methanol dictate its behavior in a chromatographic system.

Question: What are the key physicochemical properties of (3,6-Difluoro-2-methoxyphenyl)methanol that influence HPLC method development?

Answer: Understanding the structural and chemical characteristics of (3,6-Difluoro-2-methoxyphenyl)methanol is the foundation for selecting an appropriate column, mobile phase, and detection parameters. The key properties are summarized below.

The molecule is a substituted benzyl alcohol.[1] It possesses moderate polarity due to the hydroxyl (-OH) and methoxy (-OCH₃) groups, but the aromatic ring and fluorine atoms add a degree of hydrophobicity. The two electron-withdrawing fluorine atoms can influence the electronic density of the aromatic ring and the acidity of the hydroxyl proton.

Property	Value / Observation	Implication for HPLC Method Development
Molecular Formula	C₈H₈F₂O₂	-
Molecular Weight	174.14 g/mol [2]	Affects mass spectrometry detection if used.
Structure	A difluorinated, methoxylated benzyl alcohol.	The aromatic ring allows for UV detection. The polar groups (-OH, -OCH₃) and fluorine atoms offer multiple interaction sites for stationary phase chemistry.
Polarity (logP)	Estimated to be moderately polar. The logP of 4-methoxybenzyl alcohol is ~1.28.[1] Fluorination can impact lipophilicity.[3]	Suitable for reversed-phase (RP) chromatography. A C18 column is a good starting point, but specialized phases may offer better selectivity.
pKa	The alcoholic proton is weakly acidic. The pKa of the hydroxyl group is expected to be slightly lower than that of benzyl alcohol (~15.4) due to the electron-withdrawing fluorine atoms.	At typical RP-HPLC pH ranges (2-8), the molecule will be in its neutral form. This simplifies analysis by avoiding pH-dependent retention shifts.
UV Absorbance	The substituted benzene ring will absorb UV light. The absorbance maximum (λmax) is expected to be in the 254-280 nm range, typical for aromatic compounds.[4]	UV detection is the primary mode of analysis. An initial wavelength of 260 nm is a reasonable starting point, but a full UV-Vis scan is recommended for optimization.

Section 2: Initial Method Development - A Starting Point

This section provides a scientifically sound starting point for your HPLC method, explaining the rationale behind each parameter selection.

Question: What are the recommended initial HPLC conditions for analyzing (3,6-Difluoro-2-methoxyphenyl)methanol?

Answer: For a moderately polar, aromatic compound like this, a reversed-phase approach is the most logical starting point. The following conditions provide a robust baseline for further optimization.

Parameter	Recommendation	Rationale and Expert Insights
Column	C18, 4.6 x 150 mm, 3.5 or 5 µm	The C18 phase is a versatile, hydrophobic stationary phase suitable for retaining moderately polar analytes.[5] A high-quality, end-capped column is recommended to minimize peak tailing from silanol interactions.
Mobile Phase A	0.1% Formic Acid or Phosphoric Acid in Water	The acid modifier suppresses the ionization of residual free silanols on the silica backbone, leading to improved peak shape.[5]
Mobile Phase B	Acetonitrile (ACN)	ACN is often preferred over methanol for aromatic compounds as it can provide sharper peaks and lower backpressure.
Gradient	5% to 95% B over 20 minutes[5]	A broad initial gradient is an efficient way to determine the approximate elution time of the analyte and any impurities.[5] This information is then used to build a more focused, efficient gradient.
Flow Rate	1.0 mL/min	This is a standard flow rate for a 4.6 mm ID column and provides a good balance between analysis time and efficiency.
Column Temp.	30 °C	Maintaining a constant, slightly elevated temperature ensures reproducible retention times and can improve peak shape by reducing mobile phase viscosity.
Detection (DAD/UV)	260 nm	Based on the aromatic structure. It is crucial to perform a UV-Vis spectral analysis of the analyte to determine the precise λmax for maximum sensitivity.[6]
Injection Volume	5-10 µL	This volume is a good starting point to avoid column overloading while ensuring a detectable signal.

Experimental Workflow: Initial Method Development

Below is a DOT script visualizing the logical flow for establishing a starting method.

Caption: Decision tree for troubleshooting retention time drift.

Question: I'm not getting enough sensitivity. How can I improve my signal?

Answer: Poor sensitivity can be a significant hurdle, especially when analyzing low-level impurities or metabolites.

Solutions to Improve Sensitivity:

• Optimize Detection Wavelength: This is the most critical first step. Use a Diode Array Detector (DAD) to scan your analyte peak and identify the wavelength of maximum absorbance (λmax). Even a 5-10 nm deviation from the true λmax can result in a significant loss of signal.

• Increase Concentration/Injection Volume: The simplest approach is to inject more analyte. However, be cautious of column overload, which can compromise peak shape and accuracy. If you increase the injection volume, ensure your sample is dissolved in a solvent weaker than or equal in strength to the initial mobile phase to avoid peak distortion.

• Mobile Phase Composition: For UV detection, ensure your mobile phase additives (like formic acid) have low absorbance at your chosen wavelength. Using "HPLC grade" or "LC-MS grade" solvents is essential to minimize baseline noise and improve the signal-to-noise ratio.

• Change Organic Modifier: While ACN is a good starting point, switching to methanol can sometimes alter selectivity in a way that moves your analyte away from an interfering peak, thereby improving its integration and apparent sensitivity.

Section 4: Advanced Topics & FAQs

Question: Are there alternative column chemistries that might be better than C18 for this fluorinated compound?

Answer: Yes, while C18 is the workhorse of reversed-phase chromatography, the unique structure of (3,6-Difluoro-2-methoxyphenyl)methanol makes it an excellent candidate for alternative stationary phases that offer different selectivity.

• Pentafluorophenyl (PFP) Phases: These columns are highly recommended for separating halogenated compounds, including those with fluorine. [7]PFP phases provide multiple interaction mechanisms beyond simple hydrophobicity, including:

  • π-π interactions: Between the electron-rich PFP ring and the analyte's aromatic ring.

  • Dipole-dipole interactions: Involving the highly polar C-F bonds.

  • Shape selectivity: The rigid structure of the PFP ligand can help distinguish between closely related isomers. You may find that a PFP column provides superior resolution between your main analyte and any structurally similar impurities.

• Phenyl-Hexyl Phases: These columns offer alternative π-π interaction capabilities compared to C18 and can provide different selectivity for aromatic compounds. They are generally less hydrophobic than C18, which can be useful for adjusting retention.

Question: What are the essential validation parameters to consider for a quantitative method?

Answer: Once your method is developed, it must be validated to ensure it is fit for its intended purpose. According to regulatory guidelines (e.g., FDA, EMA), key validation parameters include: [5]

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present (e.g., impurities, degradation products, matrix components).

• Linearity: Demonstrating that the detector response is directly proportional to the analyte concentration over a specific range.

• Accuracy: The closeness of the test results obtained by the method to the true value. Often assessed by spike/recovery experiments.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This is typically evaluated at three levels: repeatability (intra-day), intermediate precision (inter-day, different analysts/equipment), and reproducibility (between laboratories).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters (e.g., ±2°C in column temperature, ±0.2 units in mobile phase pH).

References

• Molnar Institute. (2013). Determination of alcohols in essential oils by liquid chromatography with ultraviolet detection after chromogenic derivatization.
• Mastelf. (2025). HPLC Method Development: From Basics to Advanced Strategies.
• HELIX Chromatography. HPLC Methods for analysis of Benzyl alcohol.
• University of Lincoln Library Dissertation Showcase. Study of the effect of replacing CH3 with fluorinated groups on lipophilicity.
• HELIX Chromatography. HPLC Analysis of 6 Aromatic Alcohols, Acids and Neutral Compounds on Amaze Aromatic Stationary Phases.
• LCGC International. (2026). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC.
• Appchem. (3,6-Difluoro-2-methoxyphenyl)methanol | 1261746-67-1 | C8H8F2O2.
• Sigma-Aldrich. (4-Fluoro-2-methoxyphenyl)methanol | 157068-03-6.
• PMC. Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography.
• PMC. Simultaneous HPLC Determination of 22 Components of Essential Oils; Method Robustness with Experimental Design.
• ResearchGate. Fluorinated HPLC phases - Looking beyond C18 for reversed-phase HPLC.
• IIVS.org. Evaluation of Complex Compounds in the UV-Vis Absorption Spectra Method.
• PubChemLite. 3,6-difluoro-2-methoxyphenol (C7H6F2O2).
• Organic Chemistry Data. Equilibrium pKa Table (DMSO Solvent and Reference).
• FooDB. Showing Compound 4-Methoxybenzyl alcohol (FDB012554).
• WUR eDepot. (2021). Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes.
• ResearchGate. UV absorbance spectrum in methanol a DCV, b Imp-A, c Imp-B and d Imp-C.
• NextSDS. 3,6-Difluoro-2-methoxybenzyl alcohol — Chemical Substance Information.
• Shimadzu. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds.

Sources

• 1. Showing Compound 4-Methoxybenzyl alcohol (FDB012554) - FooDB [foodb.ca]
• 2. appchemical.com [appchemical.com]
• 3. University of Lincoln Library Dissertation Showcase - Study of the effect of replacing CH3 with fluorinated groups on lipophilicity [dissertations.library.lincoln.ac.uk]
• 4. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. mastelf.com [mastelf.com]
• 6. iivs.org [iivs.org]
• 7. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Resolving Impurities in (3,6-Difluoro-2-methoxyphenyl)methanol Synthesis

Welcome to the Technical Support Center. (3,6-Difluoro-2-methoxyphenyl)methanol is a critical building block in the synthesis of advanced pharmaceutical intermediates, notably in the development of KRAS G12C inhibitors 1 and specialized agrochemicals [[2]](). Because fluorinated benzyl moieties significantly influence pharmacokinetic profiles and enhance NMR resolution in complex molecules [[3]](), batch purity is paramount. This guide provides mechanistic troubleshooting, quantitative analytical parameters, and field-proven protocols to resolve common synthetic bottlenecks.

Part 1: Troubleshooting FAQs

Q1: My final batch shows a significant +16 Da mass loss impurity in LC-MS. What is causing this, and how do I prevent it? A1: A mass loss of 16 Da (often ionizing as [M-OH]⁺) typically indicates the presence of 1,4-difluoro-2-methoxy-3-methylbenzene. This is an over-reduction (hydrogenolysis) impurity. Causality: If you are using catalytic hydrogenation (e.g., Pd/C with H₂) to reduce the precursor aldehyde, the ortho-methoxy group stabilizes the incipient benzylic intermediate on the catalyst surface via resonance. This proximity effect drastically lowers the activation energy for benzylic C-O bond cleavage. Solution: Abandon catalytic hydrogenation for this specific substrate. Switch to a mild hydride donor like Sodium Borohydride (NaBH₄) in methanol, which is highly chemoselective for the carbonyl group and completely avoids benzylic hydrogenolysis 4.

Q2: I am detecting an isobaric impurity (same m/z) that co-elutes closely with the main product. What is it? A2: This is almost certainly a regioisomer, most likely (4,5-difluoro-2-methoxyphenyl)methanol. Causality: The precursor 3,6-difluoro-2-methoxybenzaldehyde is often synthesized via directed ortho-metalation (DoM) of 1,4-difluoro-2-methoxybenzene using n-BuLi, followed by a DMF quench. While the position between the fluorine and the methoxy group is kinetically favored due to synergistic directing effects, imperfect temperature control (e.g., allowing the reaction to warm above -70°C) allows equilibration to the thermodynamically less favorable anion, leading to formylation at the wrong position. Solution: Strictly maintain internal reaction temperatures below -78°C during the lithiation step. Ensure n-BuLi is accurately titrated prior to use to avoid excess base, which promotes secondary deprotonation.

Q3: Why is my product turning into a phenol derivative during workup? A3: You are likely observing demethylation (formation of 3,6-difluoro-2-hydroxybenzyl alcohol). Causality: The methoxy group on a highly electron-deficient fluorinated ring is susceptible to cleavage if exposed to strong Lewis acids (such as BBr₃, which is intentionally used in subsequent steps to form phenols 1) or highly acidic aqueous workups at elevated temperatures. Solution: Ensure your quench and extraction steps are kept slightly basic or neutral (e.g., quenching with saturated NH₄Cl or NaHCO₃). Avoid prolonged exposure to acidic conditions.

Part 2: Quantitative Data & Analytical Signatures

Table 1: Profiling Common Impurities in (3,6-Difluoro-2-methoxyphenyl)methanol Batches

Impurity Profile	Structural Description	Analytical Signature	Causality / Origin	Acceptable Limit (ICH Q3A)
Des-hydroxy Impurity	1,4-Difluoro-2-methoxy-3-methylbenzene	LC-MS: [M-16]⁺ or [M-OH]⁺ mass loss.	Over-reduction (hydrogenolysis) from Pd/C and H₂.	< 0.15%
Regioisomer	(4,5-Difluoro-2-methoxyphenyl)methanol	LC-MS: Isobaric (same m/z). ¹H NMR: Shift in aromatic proton splitting.	Poor temperature control (T > -70°C) during directed ortho-metalation.	< 0.10%
Residual Precursor	3,6-Difluoro-2-methoxybenzaldehyde	LC-MS: [M-2]⁺. IR: Strong C=O stretch at ~1690 cm⁻¹.	Incomplete reduction; insufficient NaBH₄ equivalents.	< 0.15%
Demethylated Byproduct	3,6-Difluoro-2-hydroxybenzyl alcohol	LC-MS: [M-14]⁺. ¹H NMR: Loss of -OCH₃ singlet at ~3.9 ppm.	Exposure to strong Lewis acids or harsh acidic workups.	< 0.10%

Part 3: Mandatory Visualizations

Figure 1: Synthesis pathway and critical impurity generation points.

Figure 2: Diagnostic decision tree for resolving common batch impurities.

Part 4: Field-Proven Experimental Protocol

Chemoselective Reduction of 3,6-Difluoro-2-methoxybenzaldehyde

This protocol acts as a self-validating system: by utilizing NaBH₄ at 0°C, the thermodynamic driving force for hydrogenolysis is eliminated, ensuring the delicate benzylic C-O bond remains strictly intact.

Materials:

• 3,6-Difluoro-2-methoxybenzaldehyde (1.0 eq)

• Sodium Borohydride (NaBH₄) (1.2 eq)

• Anhydrous Methanol (10 volumes)

• Saturated aqueous NH₄Cl

• Ethyl Acetate (EtOAc)

Step-by-Step Methodology:

• Substrate Dissolution: Charge a clean, dry reaction vessel with 3,6-difluoro-2-methoxybenzaldehyde (1.0 eq) and anhydrous methanol (10 vol). Stir to achieve a homogenous solution.

• Thermal Regulation: Cool the reaction mixture to 0°C using an ice-water bath.

  • Causality Note: Lowering the temperature suppresses the exothermic nature of the hydride transfer, preventing localized heating that could lead to side reactions or solvent boil-off.

• Reductant Addition: Add NaBH₄ (1.2 eq) portion-wise over 15-20 minutes.

  • Causality Note: Portion-wise addition controls the evolution of hydrogen gas and maintains the internal temperature strictly below 5°C.

• Reaction Monitoring: Stir the mixture at 0°C for 30 minutes, then allow it to slowly warm to room temperature. Monitor conversion via TLC (Hexanes:EtOAc 3:1) or HPLC. The reaction typically reaches completion within 2 hours.

• Chemoselective Quench: Once complete, re-cool the vessel to 0°C and carefully quench by dropwise addition of saturated aqueous NH₄Cl (5 vol).

  • Causality Note: NH₄Cl provides a mildly acidic environment to destroy excess NaBH₄ without risking the demethylation of the electron-deficient aromatic ring that strong acids (like HCl) might cause.

• Extraction & Washing: Remove methanol under reduced pressure. Extract the aqueous residue with EtOAc (3 x 5 vol). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentration & Isolation: Concentrate the filtrate in vacuo to afford the crude (3,6-Difluoro-2-methoxyphenyl)methanol. Purify via recrystallization (e.g., from heptane/ethyl acetate) or silica gel chromatography if regioisomeric impurities are present.

Part 5: References

• Title: US20240043448A1 - Small Molecule Inhibitors of KRAS G12C Mutant Source: Google Patents URL: [[1.4]]

• Title: The Impact of Fluorinated Compounds: A Focus on Benzyl Alcohol Derivatives Source: NINGBO INNO PHARMCHEM CO.,LTD. URL: [[2]]

• Title: A new synthetic route to polyfluorobenzyl alcohol Source: ResearchGate URL: [[4]]

• Title: Synthesis and Evaluation of Fluorinated Benzyl Ethers as Alternate Protecting Groups for Enhanced NMR Resolution in Oligosaccharide Source: Universal Wiser Publisher URL: [[3]]

Sources

• 1. US20240043448A1 - Small Molecule Inhibitors of KRAS G12C Mutant - Google Patents [patents.google.com]
• 2. nbinno.com [nbinno.com]
• 3. wiserpub.com [wiserpub.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Ether Cleavage in (3,6-Difluoro-2-methoxyphenyl)methanol Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address a critical bottleneck in the synthesis of fluorinated aromatic building blocks: the unintended demethylation (ether cleavage) of the 2-methoxy group during the functionalization of the adjacent benzyl alcohol.

This guide synthesizes mechanistic causality, compatibility data, and self-validating protocols to ensure your synthetic pathways remain robust and reproducible.

Part 1: Mechanistic Causality of Ether Cleavage

To prevent side reactions, we must first understand the thermodynamic and kinetic drivers of the failure mode. Ethers are generally stable, but under specific conditions, they undergo acid-catalyzed nucleophilic substitution[1].

In the case of (3,6-Difluoro-2-methoxyphenyl)methanol , the two fluorine atoms exert a powerful electron-withdrawing inductive effect on the aromatic ring. When a strong acid (e.g., HBr, HI) is introduced to activate the benzyl alcohol, the ether oxygen is concurrently protonated. The highly nucleophilic halide (Br⁻ or I⁻) then attacks the less sterically hindered methyl carbon via an SN2 mechanism[2]. The inductive pull of the fluorine atoms stabilizes the resulting phenoxide leaving group, significantly lowering the activation energy for this cleavage compared to unfluorinated anisoles.

Mechanistic sequence of acid-mediated ether cleavage in fluoroaromatic systems.

Part 2: Frequently Asked Questions (Troubleshooting)

Q1: I am trying to convert the benzyl alcohol to a benzyl bromide using concentrated HBr, but NMR shows a loss of the methoxy singlet (~3.8 ppm). Why is this happening? A1: Concentrated HBr provides both the acidic environment to protonate the ether and the nucleophilic bromide to execute the SN2 cleavage[1]. Because the 3,6-difluoro substitution makes the resulting phenol an excellent leaving group, ether cleavage outpaces or competes directly with the desired benzylic substitution. You must abandon hydrohalic acids for this transformation.

Q2: How can I activate the benzyl alcohol to a leaving group without cleaving the ether? A2: You must utilize mild, neutral, or slightly basic conditions that activate the hydroxyl group without protonating the ether oxygen. The Appel Reaction (using CBr₄ and PPh₃) is the gold standard here. It forms a highly reactive phosphonium intermediate that selectively activates the alcohol. Alternatively, using Thionyl Chloride (SOCl₂) buffered with an amine base (like pyridine) will neutralize the generated HCl, preventing the acidic accumulation required for ether cleavage.

Q3: My downstream steps require a Lewis acid (e.g., BBr₃ or AlCl₃) for a Friedel-Crafts reaction. How do I protect the methoxy group? A3: You cannot. Strong Lewis acids like BBr₃ will rapidly coordinate to the methoxy oxygen and cleave it, regardless of the temperature[3]. If a Lewis acid is unavoidable, you must redesign your synthetic route. A proven strategy is to mask the phenol as a benzyl ether (which can be selectively removed later via Pd/C hydrogenolysis[4]) during the Lewis acid step, and only install the methyl ether at the final stage of your synthesis.

Reaction pathways for benzyl alcohol activation highlighting ether cleavage vs. preservation.

Part 3: Compatibility & Data Presentation

To aid in your experimental design, the following table summarizes the stability of the 2-methoxy group on the 3,6-difluoro scaffold under various common reaction conditions.

Reagent / Condition	Transformation Goal	Methoxy Stability	Recommended Alternative
Conc. HBr / Heat	Benzyl Bromidation	Cleaved (SN2)	Appel Reaction (CBr₄/PPh₃)
BBr₃ (DCM, -78°C)	Global Deprotection	Cleaved (Lewis Acid)	Route redesign
SOCl₂ (neat)	Benzyl Chlorination	Partially Cleaved	SOCl₂ + Pyridine (0°C)
Pd/C, H₂ (1 atm)	Benzyl Deprotection	Stable	N/A
Dess-Martin (DMP)	Alcohol Oxidation	Stable	N/A
NaH / MeI	Etherification	Stable	N/A

Part 4: Self-Validating Experimental Protocols

The following protocols are engineered as "self-validating systems." They include built-in visual and analytical checkpoints to ensure the reaction is proceeding correctly without compromising the ether linkage.

Protocol A: Mild Benzyl Bromidation via Appel Reaction

Purpose: Converts the benzyl alcohol to a bromide under neutral conditions, preserving the methoxy group.

• Preparation: Flame-dry a 50 mL round-bottom flask under argon. Add (3,6-Difluoro-2-methoxyphenyl)methanol (1.0 mmol) and Triphenylphosphine (PPh₃, 1.2 mmol).

• Solvent Addition: Dissolve the solids in anhydrous Dichloromethane (DCM, 10 mL). Cool the mixture to 0 °C using an ice bath.

• Activation: Slowly add Carbon Tetrabromide (CBr₄, 1.25 mmol) portion-wise over 5 minutes.

  • Validation Check 1: The solution should transition to a distinct pale yellow color, confirming the formation of the active bromophosphonium intermediate.

• Reaction: Stir at 0 °C for 15 minutes, then allow it to warm to room temperature for 1 hour.

  • Validation Check 2: Monitor via TLC (Hexanes/EtOAc 8:2). The product will appear as a high-Rf UV-active spot. If a baseline spot appears, it indicates moisture contamination leading to phosphine oxide trapping, not ether cleavage.

• Workup: Quench with saturated aqueous NaHCO₃ (10 mL). Extract with DCM (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (100% Hexanes to 9:1 Hexanes/EtOAc) to yield the pure benzyl bromide.

Protocol B: Buffered Benzyl Chlorination

Purpose: Generates a benzyl chloride while neutralizing HCl byproducts that would otherwise cause ether cleavage.

• Preparation: In an argon-flushed flask, dissolve the starting alcohol (1.0 mmol) in anhydrous DCM (10 mL).

• Buffering: Add anhydrous Pyridine (1.5 mmol) and cool the solution to 0 °C.

  • Causality Note: The 0.5 mmol excess of pyridine ensures that all generated HCl is instantly converted to pyridinium chloride, keeping the local pH above the threshold required for ether protonation.

• Reagent Addition: Add Thionyl Chloride (SOCl₂, 1.1 mmol) dropwise via syringe.

  • Validation Check 1: Immediate evolution of SO₂ gas (bubbling) and the formation of a white precipitate (pyridinium chloride) validate that the buffering system is actively protecting the ether.

• Reaction & Workup: Stir for 30 minutes at 0 °C. Quench carefully with ice water (10 mL). Extract with DCM, wash with cold 0.1 M HCl (to remove excess pyridine), then immediately wash with saturated NaHCO₃. Dry and concentrate.

References

• Ether cleavage - Wikipedia Wikipedia, The Free Encyclopedia URL: [Link]

• Cleavage of Ethers - Organic Chemistry Jack Westin MCAT Resources URL:[Link]

• Benzyl Ethers - Protecting Groups Organic Chemistry Portal URL:[Link]

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• 1. Ether cleavage - Wikipedia [en.wikipedia.org]
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• 4. Benzyl Ethers [organic-chemistry.org]

Reference Data & Comparative Studies

Comparative Reactivity Guide: (3,6-Difluoro-2-methoxyphenyl)methanol vs. 2,6-Difluorobenzyl Alcohol

Target Audience: Researchers, Application Scientists, and Medicinal Chemists Focus: Structural causality, reaction kinetics, and optimized experimental workflows.

Executive Summary

Fluorinated benzyl alcohols are highly privileged building blocks in medicinal chemistry, most notably utilized in the synthesis of the antiepileptic drug Rufinamide [1, 2]. While 2,6-difluorobenzyl alcohol is a heavily industrialized, highly electrophilic substrate optimized for rapid bimolecular nucleophilic substitution ( SN​2 ), the introduction of an ortho-methoxy group in (3,6-Difluoro-2-methoxyphenyl)methanol fundamentally alters the molecule's reactivity profile.

This guide provides an objective, data-grounded comparison of these two substrates, detailing how the interplay of steric hindrance and electronic resonance dictates their performance in oxidation and nucleophilic substitution workflows.

Structural & Electronic Profiling (The Causality)

To predict and optimize the reactivity of these two compounds, one must analyze the divergent electronic and steric microenvironments at the benzylic carbon.

2,6-Difluorobenzyl Alcohol: The SN​2 Champion

• Electronic Effect: The two ortho-fluorine atoms exert a powerful inductive electron-withdrawing effect (-I). This severe electron depletion strongly destabilizes any developing positive charge at the benzylic position, effectively shutting down unimolecular ( SN​1 ) pathways.

• Steric Profile: Fluorine is the smallest substituent after hydrogen (van der Waals radius ~1.47 Å). The lack of steric bulk, combined with the highly electrophilic benzylic carbon, makes this substrate an ideal candidate for rapid, high-yield SN​2 reactions (e.g., azidation) [2].

(3,6-Difluoro-2-methoxyphenyl)methanol: The Sterically Hindered Hybrid

• Electronic Effect: The substitution of a 2-fluoro group with a 2-methoxy group introduces a strong resonance electron-donating effect (+M). This +M effect counteracts the inductive withdrawal of the fluorines, enriching the aromatic ring and stabilizing potential benzylic carbocations, thereby increasing SN​1 character[4].

• Steric Profile: The methoxy group is significantly bulkier than fluorine (A-value of ~0.6 kcal/mol vs. 0.15 kcal/mol). This ortho-methoxy group creates a steric shield that partially blocks the optimal trajectory for incoming nucleophiles, significantly retarding SN​2 reaction rates [3].

Figure 1: Mechanistic divergence based on substituent electronic and steric effects.

Comparative Reactivity in Key Synthetic Workflows

A. Oxidation to Aldehydes/Carboxylic Acids

The oxidation of benzylic alcohols is highly sensitive to ortho-substitution.

• 2,6-Difluoro: Oxidizes cleanly and rapidly to 2,6-difluorobenzaldehyde or 2,6-difluorobenzoic acid using standard reagents (TEMPO/NaOCl, Swern, or N-heterocycle-stabilized iodanes). The electron-deficient ring prevents over-oxidation side reactions [3].

• 3,6-Difluoro-2-methoxy: The ortho-methoxy group significantly inhibits oxidation. Recent studies utilizing hypervalent iodine reagents demonstrate that while para-methoxy and ortho-fluoro substrates oxidize in high yields (>75%), ortho-methoxy substrates often fail to convert or suffer drastically reduced yields (<40%) due to steric shielding of the benzylic proton during the transition state [3].

B. Nucleophilic Substitution (Halogenation & Azidation)

The synthesis of triazole-based therapeutics (like Rufinamide) relies on converting the alcohol to a halide, followed by azidation [1, 2].

• 2,6-Difluoro: Reacts seamlessly with HCl gas or SOCl2​ to form the benzyl chloride. Subsequent reaction with NaN3​ in DMSO or under continuous flow conditions yields the azide in >95% yield within minutes [1].

• 3,6-Difluoro-2-methoxy: While halogenation proceeds via an SN​1 -like intermediate (facilitated by the +M methoxy group), the subsequent SN​2 azidation is sluggish. The steric bulk of the 2-methoxy group requires elevated temperatures and longer residence times to achieve acceptable yields, increasing the risk of thermal degradation of the azide.

Quantitative Reactivity Comparison

Parameter	2,6-Difluorobenzyl alcohol	(3,6-Difluoro-2-methoxyphenyl)methanol	Impact on Synthesis
Dominant Electronic Effect	Inductive Withdrawal (-I)	Resonance Donation (+M) & Inductive (-I)	Dictates SN​1 vs. SN​2 preference
Steric Hindrance (ortho)	Minimal (Fluorine)	High (Methoxy)	Controls nucleophilic attack trajectory
Relative SN​2 Rate (Azidation)	Very Fast ( krel​≈1.0 )	Slow ( krel​<0.1 )	2-OMe requires harsher conditions [2]
Oxidation Yield (Iodanes)	High (75-85%)	Low (<10-40%)	2-OMe sterically blocks oxidant binding [3]

Validated Experimental Protocols

The following protocols are designed as self-validating systems, incorporating specific causality-driven parameters to ensure reproducibility.

Protocol 1: Continuous-Flow Synthesis of Benzyl Azides (Rufinamide Precursor Workflow)

Note: This protocol is optimized for the 2,6-difluoro substrate. The 2-methoxy analog requires temperature adjustments.

• Halogenation: Pump a 2.0 M solution of 2,6-difluorobenzyl alcohol in neat SOCl2​ (or aqueous HCl for greener metrics) through a perfluoroalkoxy (PFA) coil reactor at 116 °C.

  • Causality: The high temperature overcomes the -I effect of the fluorines, driving the substitution to 2,6-difluorobenzyl chloride in >90% yield[1].

• Azidation: Mix the resulting chloride stream with a 1.6 M equivalent solution of NaN3​ in DMSO.

• Reactor Conditions: Pass through a microreactor at 200 °C with a residence time of 10 minutes.

  • Adjustment for 2-Methoxy Substrate: Due to steric hindrance, the residence time must be increased to 30-40 minutes, or a phase-transfer catalyst (e.g., TBAB) must be introduced to force the SN​2 displacement [2].

• Workup: Quench inline with H2​O and extract with ethyl acetate.

Figure 2: Experimental flow chemistry workflow for azide precursor synthesis.

Protocol 2: Mild Oxidation to Benzaldehyde

• Preparation: Dissolve 1.0 mmol of the benzyl alcohol in 5.0 mL of Dichloromethane (DCM).

• Reagent Addition: Add 1.1 mmol of TEMPO (2,2,6,6-Tetramethylpiperidine-1-oxyl) and 1.1 mmol of Iodobenzene diacetate (BAIB).

• Reaction: Stir at room temperature.

  • Observation: The 2,6-difluorobenzyl alcohol will reach full conversion within 2 hours. The (3,6-Difluoro-2-methoxyphenyl)methanol will stall at ~30-40% conversion even after 12 hours due to steric blocking of the cyclic transition state required for hydride abstraction [3].

• Purification: Quench with saturated aqueous Na2​S2​O3​ , extract with DCM, and purify via silica gel chromatography.

Conclusion

While 2,6-difluorobenzyl alcohol is a highly efficient, kinetically favored substrate for SN​2 reactions and oxidations, (3,6-Difluoro-2-methoxyphenyl)methanol presents distinct synthetic challenges. The ortho-methoxy group provides carbocation stabilization but introduces severe steric penalties that inhibit standard bimolecular substitutions and oxidations. Chemists utilizing the methoxy derivative must pivot from standard SN​2 conditions to highly catalyzed or SN​1 -favoring environments to achieve viable yields.

References

• Life Cycle Assessment of Multi-Step Rufinamide Synthesis – from Isolated Reactions in Batch to Continuous Microreactor Networks. Green Chemistry (2015). Available at:[Link]

• A Short Review on Synthetic Advances toward the Synthesis of Rufinamide, an Antiepileptic Drug. Organic Process Research & Development (2021). Available at:[Link]

• Oxidation of benzylic alcohols to carbonyls using N-heterocyclic stabilized λ3-iodanes. Beilstein Journal of Organic Chemistry (2024). Available at:[Link]

• Substituent effects on the formation of benzyl ions from ortho-methoxy substituted 1,1-diarylalkanes. ResearchGate (2005). Available at:[Link]

Safety & Regulatory Compliance

Navigating the Disposal of (3,6-Difluoro-2-methoxyphenyl)methanol: A Guide for Laboratory Professionals

Hazard Assessment and Waste Characterization: The "Why" Behind the Protocol

(3,6-Difluoro-2-methoxyphenyl)methanol is a halogenated aromatic alcohol. Its structure suggests potential for skin, eye, and respiratory irritation, similar to related methoxybenzyl alcohols[2]. The presence of fluorine atoms classifies it as a halogenated organic compound. Under the Resource Conservation and Recovery Act (RCRA), many halogenated organic compounds are listed as hazardous waste, necessitating a "cradle-to-grave" management approach.[3] Therefore, it is imperative to treat this compound as a hazardous waste unless formally determined otherwise through analytical testing such as the Toxicity Characteristic Leaching Procedure (TCLP).[4]

Key Inferences for Disposal Planning:

• Hazard Class: Likely irritant; should be handled with appropriate personal protective equipment (PPE).

• Waste Classification: Presumed to be a regulated hazardous waste due to its halogenated organic nature.

• Environmental Concerns: Improper disposal can lead to environmental contamination.[5]

Property	Value/Information	Source
Chemical Name	(3,6-Difluoro-2-methoxyphenyl)methanol	Appchem[1]
CAS Number	1261746-67-1	Appchem[1]
Molecular Formula	C8H8F2O2	Appchem[1]
Anticipated Hazards	Skin, eye, and respiratory irritation	Inferred from similar compounds[2][6]
Regulatory Framework	Resource Conservation and Recovery Act (RCRA)	U.S. EPA[4][5]

Personal Protective Equipment (PPE) and Handling Precautions

Before handling (3,6-Difluoro-2-methoxyphenyl)methanol or its waste, ensure the following PPE is worn to mitigate exposure risks:

• Gloves: Chemically resistant gloves (e.g., nitrile) are mandatory.

• Eye Protection: Safety glasses with side shields or chemical splash goggles are essential.

• Lab Coat: A standard laboratory coat should be worn to protect from incidental contact.

• Ventilation: All handling and waste consolidation should occur within a certified chemical fume hood to minimize inhalation exposure.[2][7]

Step-by-Step Disposal Protocol

This protocol ensures compliance with EPA and OSHA regulations for the management of hazardous laboratory waste.

Step 1: Waste Collection at the Point of Generation

• Designated Waste Container: Use a dedicated, chemically compatible waste container. A high-density polyethylene (HDPE) or glass container with a secure, screw-top cap is recommended.[7][8] The container must be in good condition, free from leaks or cracks.[5]

• Labeling: Immediately label the waste container with the words "Hazardous Waste" and the full chemical name: "(3,6-Difluoro-2-methoxyphenyl)methanol".[8][9] Do not use abbreviations or chemical formulas.[8] The label should also include the approximate concentration or percentage of the compound if it is in a solution.

• Segregation: This waste stream must be segregated from non-halogenated organic waste and other incompatible materials such as acids and oxidizers.[8][10] Mixing halogenated and non-halogenated waste streams unnecessarily increases the volume of regulated waste and can complicate disposal.[10]

Step 2: Accumulation in a Satellite Accumulation Area (SAA)

• Location: The waste container should be kept at or near the point of generation and under the control of the laboratory personnel generating the waste.[5][8] This designated area is known as a Satellite Accumulation Area (SAA).

• Container Management: The waste container must be kept tightly closed except when actively adding waste.[8][10] Do not leave a funnel in the opening of the container.[8]

• Volume Limits: An SAA can accumulate up to 55 gallons of a hazardous waste stream. Once this limit is reached, the full container must be moved to a central accumulation area (CAA) within 72 hours.[8][9]

Step 3: Transfer to a Central Accumulation Area (CAA)

• Institutional Procedures: Follow your institution's specific procedures for transferring chemical waste from an SAA to the CAA. This typically involves completing a chemical waste pickup form or using a digital waste tracking system.[8]

• Dating: Once the container is moved to the CAA, it must be dated to track the accumulation start time.[9] The storage time limit in a CAA depends on the institution's generator status (e.g., 90 days for a Large Quantity Generator).[9]

Step 4: Final Disposal by a Licensed Professional

• Professional Disposal Service: The final disposal of the hazardous waste must be handled by a certified hazardous waste contractor.[7][11] These contractors are equipped to transport and dispose of chemical waste in compliance with all federal and state regulations, typically through high-temperature incineration or other approved methods.[9]

• Record Keeping: Maintain meticulous records of all hazardous waste generated and disposed of. This documentation is crucial for regulatory compliance and inspections.[11]

Spill and Emergency Procedures

In the event of a spill of (3,6-Difluoro-2-methoxyphenyl)methanol:

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Control Ignition Sources: If the compound is in a flammable solvent, extinguish all nearby ignition sources.

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Containment: For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads). Do not use combustible materials like paper towels to absorb large quantities of waste.

• Collection: Carefully scoop the absorbent material into a designated hazardous waste container.

• Decontamination: Clean the spill area with soap and water.

• Disposal: The spill cleanup materials must be disposed of as hazardous waste following the protocol outlined above.[2]

For large spills, or if you are unsure how to proceed, contact your institution's Environmental Health & Safety (EH&S) office immediately.[8]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of (3,6-Difluoro-2-methoxyphenyl)methanol.

Caption: Workflow for the safe disposal of (3,6-Difluoro-2-methoxyphenyl)methanol.

References

• Hazardous Chemical Waste Management Guidelines. Columbia University Environmental Health & Safety. [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

• Managing Hazardous Chemical Waste in the Lab. Lab Manager. [Link]

• Laboratory Environmental Sample Disposal Information Document. U.S. Environmental Protection Agency (EPA). [Link]

• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. [Link]

• (3,6-Difluoro-2-methoxyphenyl)methanol Information. Appchem. [Link]

• Fluorine Occupational Safety and Health Administration (OSHA). [Link]

• (3,5-difluoro-2-methoxyphenyl)methanol Chemical Substance Information. NextSDS. [Link]

• Guidance and Summary of Information Regarding the RCRA Used Oil Rebuttable Presumption. U.S. Environmental Protection Agency (EPA). [Link]

• Identification and Listing of Hazardous Waste Under RCRA. U.S. Environmental Protection Agency (EPA). [Link]

• Chemical Waste Disposal Guidelines. Emory University Department of Chemistry. [Link]

• Safety Data Sheet Methanol. Redox. [Link]

• Fluorides (as F) Occupational Safety and Health Administration (OSHA). [Link]

• Waste Characterization Regulations: A Guide to Compliance with the RCRA. ALS Global. [Link]

• Fluorine - NIOSH Pocket Guide to Chemical Hazards. Centers for Disease Control and Prevention (CDC). [Link]

• Gases, vapors, fumes, dusts, and mists. Occupational Safety and Health Administration (OSHA). [Link]

• Safety Data Sheet Methanol. Methanex. [Link]

• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group. [Link]

• List of Halogenated Organic Compounds Regulated Under § 268.32. Electronic Code of Federal Regulations (eCFR). [Link]

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Personal protective equipment for handling (3,6-Difluoro-2-methoxyphenyl)methanol

Comprehensive Safety and Operational Guide for Handling (3,6-Difluoro-2-methoxyphenyl)methanol

As drug development and synthetic methodologies advance, fluorinated aromatic compounds like (3,6-Difluoro-2-methoxyphenyl)methanol (CAS: 1261746-67-1) have become critical intermediates. The substitution of fluorine atoms onto the benzyl alcohol scaffold significantly alters the molecule's physicochemical properties—enhancing lipophilicity, metabolic stability, and target binding affinity[1]. However, these same properties increase the toxicological risks during laboratory handling, primarily through enhanced dermal penetration and respiratory irritation[2].

This guide provides researchers, scientists, and safety officers with a field-proven, self-validating operational protocol for the safe handling, personal protective equipment (PPE) selection, and disposal of (3,6-Difluoro-2-methoxyphenyl)methanol.

Hazard Profile & Physicochemical Causality

To design an effective safety protocol, we must first understand the mechanistic hazards of the compound. As a fluorinated benzyl alcohol derivative, (3,6-Difluoro-2-methoxyphenyl)methanol shares a hazard profile with similar halogenated aromatics[3][4].

• Dermal & Ocular Hazard (H315, H319): The lipophilic nature of the difluorinated aromatic ring allows the molecule to easily partition into the stratum corneum of the skin, carrying the reactive benzylic hydroxyl group which causes acute protein denaturation and irritation[1].

• Respiratory Hazard (H335, H336): Benzyl alcohols possess a moderate vapor pressure. Inhalation of these vapors can lead to central nervous system (CNS) depression and severe respiratory tract irritation[5].

Table 1: Hazard Summary and Mitigation Strategy

Hazard Class	GHS Code	Physiological Impact	Primary Mitigation
Acute Toxicity (Oral)	H302	Harmful if swallowed; systemic toxicity.	Strict hygiene; no mouth pipetting.
Skin Irritation	H315	Erythema and defatting of the skin.	Butyl rubber or double-nitrile gloves.
Eye Irritation	H319	Corneal damage; severe irritation.	NIOSH-approved sealed goggles.
STOT SE 3	H335/H336	Respiratory irritation; CNS depression.	Chemical fume hood (Min 100 fpm).

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for prolonged handling of fluorinated benzyl alcohols. The selection below is grounded in authoritative occupational safety standards for benzyl alcohol derivatives[6].

• Hand Protection (Critical):

  • Standard Nitrile gloves provide only temporary splash protection against benzyl alcohols and will degrade rapidly.

  • Requirement: For bulk handling or prolonged exposure, wear 3mm Butyl rubber gloves [6]. If micro-scale weighing requires high dexterity, use double-gloved heavy-duty nitrile and change them immediately upon contamination.

• Respiratory Protection:

  • All handling must occur within a certified chemical fume hood.

  • Requirement: If engineering controls fail or exposure limits are exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator equipped with a Type A (Brown) organic vapor cartridge .

• Eye & Face Protection:

  • Requirement: Wear chemical safety goggles conforming to OSHA 29 CFR 1910.133 or EN166 standards. A full face shield is required when handling volumes >500 mL or during pressurized transfers[6].

• Body Protection:

  • Requirement: Flame-retardant, antistatic lab coat with tightly fitted cuffs. Ensure legs and feet are fully covered (no shorts or open-toed shoes)[6].

Operational Workflow & Handling Protocol

The following step-by-step methodology ensures a self-validating safety loop, minimizing exposure risk from storage retrieval to post-experiment cleanup.

Step 1: Pre-Operation Setup

• Verify fume hood face velocity is between 100–120 feet per minute (fpm).

• Clear the workspace of incompatible materials (strong oxidizers, strong acids, and plastics susceptible to solvent attack)[5].

• Pre-label all receiving flasks and waste containers.

Step 2: PPE Donning & Verification

• Inspect butyl rubber or nitrile gloves for pinhole leaks using the inflation method.

• Don safety goggles and ensure a flush seal against the face.

Step 3: Material Transfer & Weighing

• Keep the (3,6-Difluoro-2-methoxyphenyl)methanol container closed until immediately before use.

• Use anti-static spatulas for solid/semi-solid transfers to prevent aerosolization of fine particulates.

• If preparing a solution, dissolve the compound directly inside the fume hood. Benzyl alcohols are highly soluble in organic solvents (e.g., ethanol, ether) but only slightly soluble in water[5][6].

Step 4: Decontamination & Equipment Isolation

• Wipe down spatulas and balances with an appropriate solvent (e.g., isopropanol) followed by a soap and water wash.

• Do not remove contaminated work clothing from the workplace.

Caption: Standard operational workflow for the safe handling of fluorinated benzyl alcohols.

Emergency Response & Spill Management

In the event of an accidental exposure, immediate action is required to prevent systemic absorption.

• Skin Contact: Immediately flood the affected area with water while removing contaminated clothing. Wash gently but thoroughly with mild soap and water for at least 15 minutes. Do not use organic solvents to clean the skin, as this will accelerate dermal absorption[5][6].

• Eye Contact: Flush eyes continuously with water for at least 15 minutes, removing contact lenses if present and easy to do. Seek immediate ophthalmological attention.

• Spill Cleanup: Evacuate non-essential personnel. Wearing full PPE, cover the spill with a non-combustible, inert absorbent material (e.g., sand or vermiculite). Sweep up and place into a sealed, labeled container for hazardous waste disposal. Do not flush down the drain[6].

Disposal & Environmental Logistics

The presence of fluorine atoms on the aromatic ring dictates strict disposal logistics.

• Waste Segregation: (3,6-Difluoro-2-methoxyphenyl)methanol must be strictly segregated into Halogenated Organic Waste containers.

• Causality: Standard organic waste is often incinerated at lower temperatures. Incinerating fluorinated compounds without specialized high-temperature scrubbers leads to the release of highly toxic and corrosive hydrofluoric acid (HF) gas.

• Regulatory Compliance: Dispose of contents and containers via an approved, licensed waste disposal plant in accordance with local, regional, and international environmental regulations.

References

• NextSDS. (n.d.). 3,6-Difluoro-2-methoxybenzyl alcohol — Chemical Substance Information. Retrieved from [Link]

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• 2. 3-Fluorobenzyl alcohol | 456-47-3 | Benchchem [benchchem.com]
• 3. nextsds.com [nextsds.com]
• 4. nextsds.com [nextsds.com]
• 5. BENZYL ALCOHOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
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